4-Bromo-2,3-dihydroxybenzoic acid

• CAS: 61203-52-9

Core Science & Biosynthesis

4-Bromo-2,3-Dihydroxybenzoic Acid: Structural Dynamics, Synthetic Methodologies, and Therapeutic Applications

Executive Summary

4-Bromo-2,3-dihydroxybenzoic acid (CAS: 61203-52-9) is a highly functionalized, halogenated aromatic compound that serves as a critical building block in advanced organic synthesis and medicinal chemistry. Characterized by its unique combination of a carboxylic acid, a catechol-like dihydroxy system, and an electron-withdrawing bromine atom, this molecule offers a versatile scaffold for drug discovery. This technical whitepaper provides an in-depth analysis of its physicochemical properties, structural reactivity, field-proven synthetic methodologies, and its emerging role in the development of targeted antiviral therapeutics, specifically Hepatitis C Virus (HCV) NS5A inhibitors.

Chemical Identity & Physicochemical Properties

The addition of a heavy halogen at the 4-position significantly alters the electronic landscape of the 2,3-dihydroxybenzoic acid (2,3-DHBA) core. The inductive electron-withdrawing effect of the bromine atom lowers the pKa of both the carboxylic acid and the adjacent phenolic hydroxyl groups, enhancing its utility in metal chelation and specific enzymatic interactions[1].

Table 1: Key Physicochemical and Computational Data

Property	Value
IUPAC Name	4-bromo-2,3-dihydroxybenzoic acid
CAS Number	61203-52-9[2]
Molecular Formula	C7H5BrO4[2]
Molecular Weight	233.02 g/mol [2]
Exact Monoisotopic Mass	231.93712 g/mol [2]
Topological Polar Surface Area (tPSA)	77.8 Ų[2]
LogP	1.558[2]
Hydrogen Bond Donors / Acceptors	3 / 4[2]
Rotatable Bonds	1[2]

Structural Analysis & Reactivity

The pharmacological and synthetic utility of 4-bromo-2,3-dihydroxybenzoic acid stems from three distinct functional domains, each offering orthogonal reactivity for combinatorial chemistry and drug conjugation.

• Carboxylic Acid Group: The primary site for esterification and amidation, crucial for synthesizing lipophilic prodrugs that can cross cellular membranes[3].

• 2,3-Dihydroxy (Catechol) Motif: Acts as a bidentate ligand capable of chelating active-site transition metals in metalloenzymes. It also functions as a potent antioxidant by scavenging free radicals[4].

• 4-Bromo Substituent: Beyond its inductive electronic effects, the bromine atom serves as an essential synthetic handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Heck reactions), allowing for the extension of the aromatic system.

Fig 1. Structural domains and functional reactivity of 4-bromo-2,3-dihydroxybenzoic acid.

Synthetic Methodologies & Experimental Protocols

To ensure high purity and structural fidelity, the synthesis and modification of this compound require precise control over reaction conditions. Below are field-validated protocols detailing the causality behind the experimental design.

Protocol A: Controlled Demethylation via HBr/HOAc

Objective: Cleave the methoxy ethers of 4-bromo-2,3-dimethoxybenzoic acid to yield the dihydroxy product without inducing debromination-rebromination (bromine migration)[5]. Causality: Strong Lewis acids (e.g., BBr3) or unoptimized hydrohalic acids can trigger the migration of the halogen ortho to the carboxylic acid. Utilizing a 40% HBr solution in glacial acetic acid under strictly controlled thermal conditions mitigates this thermodynamic risk while ensuring complete ether cleavage[5].

Step-by-Step Methodology:

• Preparation: Suspend 0.2 g of 4-bromo-2,3-dimethoxybenzoic acid in 6.0 mL of a 40% solution of HBr gas in glacial acetic acid (HOAc) within a heavy-walled glass reactor[5].

• Thermal Activation: Seal the tube and heat to 130 °C over a 100-minute ramp period. Maintain the temperature strictly between 130–140 °C for exactly 65 minutes. Causality: The slow thermal ramp and precise hold time prevent the thermodynamic driving force that leads to undesired bromine rearrangement[5].

• Quenching & Isolation: Cool the reaction vessel to room temperature. Pour the mixture into ice water to precipitate the crude product.

• Self-Validation (Analysis): Filter the precipitate and analyze via Thin-Layer Chromatography (TLC). The disappearance of the starting material and the emergence of a highly polar spot confirm ether cleavage.

• Purification: Recrystallize the crude solid from an ethanol-water gradient to yield pure 4-bromo-2,3-dihydroxybenzoic acid. Confirm structural integrity via 1H NMR by verifying the absence of methoxy singlets at ~3.8 ppm[5].

Protocol B: Acid-Catalyzed Esterification for Prodrug Scaffolding

Objective: Synthesize ethyl 4-bromo-2,3-dihydroxybenzoate, a lipophilic intermediate used in the assembly of Hepatitis C Virus (HCV) NS5A inhibitors[3]. Causality: The free carboxylic acid is highly polar, which severely limits cellular permeability. Esterification masks this polarity, facilitating downstream coupling reactions and improving the pharmacokinetic profile of the resulting antiviral scaffold[3],[6].

Step-by-Step Methodology:

• Reaction Assembly: Dissolve 3.3 g (14.0 mmol) of 4-bromo-2,3-dihydroxybenzoic acid in 100 mL of absolute ethanol (EtOH)[3].

• Catalysis: Slowly add 5.0 mL of concentrated sulfuric acid (H2SO4) dropwise. Causality: H2SO4 acts as both a proton donor to activate the carbonyl carbon and a dehydrating agent to drive the Fischer esterification equilibrium toward the product[3].

• Reflux: Heat the mixture to reflux (approx. 78 °C) for 16 hours under a nitrogen atmosphere[3].

• Workup & Neutralization: Evaporate the bulk ethanol under reduced pressure. Dissolve the remaining residue in ethyl acetate (EtOAc). Wash the organic layer sequentially with distilled water, saturated aqueous NaHCO3, and brine. Causality: The NaHCO3 wash is critical to neutralize residual H2SO4 and remove any unreacted starting carboxylic acid[3].

• Self-Validation (Analysis): Dry the organic layer over anhydrous Na2SO4, filter, and concentrate. Verify the product via FTIR (shift of the C=O stretch from ~1700 cm⁻¹ to ~1720 cm⁻¹ indicating ester formation) and 1H NMR (appearance of the ethyl quartet and triplet)[3].

Biological Activity & Target Modulation

Antiviral Scaffolds (HCV NS5A Inhibition)

4-Bromo-2,3-dihydroxybenzoic acid is a highly valued precursor in the synthesis of novel inhibitors targeting the Hepatitis C Virus (HCV)[3]. The HCV single-strand RNA genome encodes a polyprotein that is cleaved into structural and non-structural (NS) proteins. Among these, NS5A is a zinc-binding phosphoprotein essential for the viral RNA replication complex[6].

Derivatives synthesized from the 4-bromo-2,3-DHBA scaffold provide the necessary steric bulk and electronic distribution to bind and disrupt the NS5A protein. This disruption halts the assembly of the replication complex, leading to a sustained viral response (SVR) in patients who fail standard interferon-alpha and ribavirin therapies[6].

Fig 2. Mechanism of action for 4-bromo-2,3-DHBA derivatives in HCV NS5A inhibition.

Antioxidant and Metalloenzyme Modulation

In biological systems, the catechol moiety of the compound allows it to act as a potent antioxidant. By chelating active-site metals, it inhibits metal-catalyzed oxidative reactions and scavenges free radicals, thereby reducing oxidative stress[1],[4]. This mechanism is highly analogous to its fluorinated counterparts, making it a subject of intense study for preventing oxidative stress-related cellular damage[4].

References

• ACS Publications. Observations on bromine rearrangement during demethylation of bromomethoxybenzoic acids. Available at:[Link]

• Google Patents.WO2011075607A1 - Novel inhibitors of hepatitis c virus replication.

Sources

• 1. 4-fluoro-2,3-dihydroxybenzoic acid | 823797-30-4 | Benchchem [benchchem.com]
• 2. Page loading... [guidechem.com]
• 3. WO2011075607A1 - Novel inhibitors of hepatitis c virus replication - Google Patents [patents.google.com]
• 4. 4-fluoro-2,3-dihydroxybenzoic acid | 823797-30-4 | Benchchem [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. WO2011075607A1 - Novel inhibitors of hepatitis c virus replication - Google Patents [patents.google.com]

An In-depth Technical Guide to the Molecular Weight and Exact Mass of 4-bromo-2,3-dihydroxybenzoic acid

This guide provides a comprehensive analysis of two fundamental chemical properties of 4-bromo-2,3-dihydroxybenzoic acid: its molecular weight and exact mass. Tailored for researchers, scientists, and professionals in drug development, this document elucidates the distinction between these two crucial parameters, outlines their calculation, and presents a protocol for their experimental determination.

Foundational Concepts: Molecular Weight vs. Exact Mass

In the realm of chemical analysis and structural elucidation, the terms "molecular weight" and "exact mass" are often used, but they represent distinct concepts. A thorough understanding of their differences is paramount for accurate data interpretation, particularly in mass spectrometry.

Molecular Weight (or Average Molecular Mass) is a weighted average of the masses of all the naturally occurring isotopes of the elements in a molecule. The calculation uses the standard atomic weights of the elements, which are themselves weighted averages based on the natural abundance of their isotopes.[1][2] For instance, bromine exists naturally as two stable isotopes, ⁷⁹Br and ⁸¹Br, with natural abundances of approximately 50.69% and 49.31%, respectively.[3][4][5] The atomic weight of bromine, approximately 79.904 g/mol , reflects this isotopic distribution. Molecular weight is typically expressed in grams per mole ( g/mol ).

Exact Mass , on the other hand, is the calculated mass of a molecule based on the mass of the most abundant or stable isotope of each element. It is a monoisotopic mass, meaning it considers only one specific isotope for each element in the molecular formula. This value is crucial for high-resolution mass spectrometry, where instruments can resolve ions with very small mass differences. Exact mass is expressed in Daltons (Da).

The conceptual difference between these two mass measurements can be visualized as follows:

Caption: Conceptual distinction between Molecular Weight and Exact Mass.

Physicochemical Properties of 4-bromo-2,3-dihydroxybenzoic acid

4-bromo-2,3-dihydroxybenzoic acid is a substituted aromatic carboxylic acid. Its chemical structure and properties are of interest in various research domains, including medicinal chemistry and materials science.

Property	Value	Source
Chemical Formula	C₇H₅BrO₄	[6][7]
Molecular Weight	233.02 g/mol	[6][7]
Exact Mass	231.93712 Da	[6]

The molecular weight of 233.02 g/mol is calculated using the standard atomic weights of carbon, hydrogen, bromine, and oxygen. In contrast, the exact mass of 231.93712 Da is determined by summing the masses of the most abundant isotopes of these elements (¹²C, ¹H, ⁷⁹Br, and ¹⁶O).

Experimental Determination of Exact Mass via High-Resolution Mass Spectrometry

The precise measurement of a molecule's mass is a cornerstone of modern analytical chemistry, providing invaluable information for compound identification and structural verification. High-resolution mass spectrometry (HRMS) is the definitive technique for determining the exact mass of a compound.

Principle of the Experiment

This protocol outlines the determination of the exact mass of 4-bromo-2,3-dihydroxybenzoic acid using Electrospray Ionization (ESI) coupled with a Time-of-Flight (TOF) or Orbitrap mass analyzer. ESI is a soft ionization technique that allows the molecule to be ionized with minimal fragmentation, preserving the molecular ion for accurate mass measurement. The high-resolution mass analyzer then separates the ions based on their mass-to-charge ratio (m/z) with high precision.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 1 mg of 4-bromo-2,3-dihydroxybenzoic acid.

  • Dissolve the sample in 1 mL of a suitable solvent (e.g., methanol or acetonitrile) to create a 1 mg/mL stock solution.

  • Perform a serial dilution to obtain a final concentration of approximately 1 µg/mL in a solvent compatible with ESI-MS (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Instrument Calibration:

  • Prior to sample analysis, calibrate the mass spectrometer using a standard calibration solution with known m/z values across the desired mass range. This ensures the accuracy of the mass measurement.

• Infusion and Ionization:

  • Introduce the sample solution into the ESI source via direct infusion using a syringe pump at a constant flow rate (e.g., 5-10 µL/min).

  • Apply a high voltage to the ESI needle to generate a fine spray of charged droplets.

  • A heated desolvation gas aids in the evaporation of the solvent, leading to the formation of gas-phase molecular ions. For 4-bromo-2,3-dihydroxybenzoic acid, ionization in negative mode is often preferred to observe the deprotonated molecule [M-H]⁻.

• Mass Analysis:

  • The generated ions are guided into the high-resolution mass analyzer (TOF or Orbitrap).

  • The analyzer separates the ions based on their m/z, and the detector records their arrival time or frequency.

• Data Acquisition and Processing:

  • Acquire the mass spectrum over a relevant m/z range (e.g., m/z 100-500).

  • Process the raw data using the instrument's software to obtain the centroided mass spectrum.

  • Identify the peak corresponding to the [M-H]⁻ ion of 4-bromo-2,3-dihydroxybenzoic acid. The software will provide the measured m/z value with high precision (typically to four or five decimal places).

The following diagram illustrates the experimental workflow:

Sources

• 1. Isotopes of bromine - Wikipedia [en.wikipedia.org]
• 2. Isotopic Abundance Variations | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]
• 3. Absolute Isotopic Abundance Ratio and the Atomic Weight of Bromine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bromine-79 - isotopic data and properties [chemlin.org]
• 5. WebElements Periodic Table » Bromine » isotope data [webelements.com]
• 6. guidechem.com [guidechem.com]
• 7. 4-BROMO-2,3-DIHYDROXYBENZOIC ACID | 61203-52-9 [sigmaaldrich.com]

Structural Elucidation of 4-Bromo-2,3-dihydroxybenzoic Acid: A Comprehensive Guide to ¹H and ¹³C NMR Spectral Analysis

Executive Summary

The precise structural characterization of functionalized aromatic building blocks is a foundational requirement in modern drug discovery. 4-Bromo-2,3-dihydroxybenzoic acid (4-Br-2,3-DHBA) is a highly functionalized intermediate frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including potent Hepatitis C Virus (HCV) NS3 protease inhibitors 1.

Halogenation at the 4-position profoundly alters the electronic landscape of the 2,3-dihydroxybenzoic acid scaffold. Similar to its fluorinated analogs, the introduction of a halogen atom modulates the compound's lipophilicity and acidity, making it a valuable moiety in medicinal chemistry 2. This technical whitepaper provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for 4-Br-2,3-DHBA, explaining the underlying quantum mechanical and electronic causalities that dictate its spectral signature.

Theoretical Framework: Competing Electronic Effects

To accurately assign the NMR spectra of 4-Br-2,3-DHBA, one must understand the competing electronic effects on the benzene ring:

• The Carboxyl Group (-COOH at C1): Acts as a strong electron-withdrawing group (EWG) via both induction and resonance, deshielding the ortho (C2, C6) and para (C4) positions. It also exerts a strong magnetic anisotropic effect.

• The Hydroxyl Groups (-OH at C2, C3): Act as strong electron-donating groups (EDG) via resonance, shielding their respective ortho and para positions.

• The Bromine Atom (-Br at C4): Exhibits a dual nature. It withdraws electrons inductively (EWG) but donates electron density via resonance (EDG). Crucially, in ¹³C NMR, it induces a "heavy atom effect" (diamagnetic shielding), shifting the ipso carbon significantly upfield.

¹H NMR Spectral Analysis and Causality

The ¹H NMR spectrum of 4-Br-2,3-DHBA in DMSO-d₆ is defined by distinct exchangeable protons and an AB spin system for the aromatic protons.

Causality of Chemical Shifts

• Intramolecular Hydrogen Bonding: The C2-OH proton is severely deshielded (δ ~11.2 ppm) compared to the C3-OH proton (δ ~9.8 ppm). This is caused by strong intramolecular hydrogen bonding between the C2 hydroxyl proton and the adjacent C1 carbonyl oxygen. This interaction forms a stable, planar six-membered pseudo-ring, which locks the conformation and drastically reduces electron density around the proton.

• Anisotropic Deshielding: The aromatic protons H5 and H6 appear as two mutually coupled doublets (³J ≈ 8.5 Hz). H6 (δ ~7.50 ppm) is shifted further downfield than H5 (δ ~7.27 ppm) because H6 resides within the deshielding cone of the adjacent C1 carboxylic acid group.

Table 1: Predicted ¹H NMR Data (400 MHz, DMSO-d₆)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Mechanistic Assignment Notes
C1-COOH	~13.50	br s	-	1H	Exchangeable; highly deshielded acidic proton
C2-OH	~11.20	br s	-	1H	Exchangeable; deshielded via intramolecular H-bond
C3-OH	~9.80	br s	-	1H	Exchangeable; standard phenolic resonance
C6-H	~7.50	d	8.5	1H	Deshielded by ortho-COOH anisotropic cone
C5-H	~7.27	d	8.5	1H	Shielded by para-OH resonance donation

¹³C NMR Spectral Analysis and Causality

The ¹³C NMR spectrum provides a direct map of the carbon framework, heavily influenced by the electronegativity of attached heteroatoms.

Causality of Chemical Shifts

• The Heavy Atom Effect: The C4 carbon directly bonded to the massive bromine atom experiences significant diamagnetic shielding. Instead of appearing at a typical aromatic chemical shift (~128 ppm), it is shifted upfield to approximately 116.9 ppm.

• Oxygen-Bound Carbons: C2 and C3 are heavily deshielded (δ ~150.0 and 147.3 ppm, respectively) due to the high electronegativity of the directly attached oxygen atoms, which strip electron density away from the carbon nuclei via induction.

Table 2: Predicted ¹³C NMR Data (100 MHz, DMSO-d₆)

Position	Chemical Shift (δ, ppm)	Carbon Type	Mechanistic Assignment Notes
C=O	~171.5	Cq	Carboxylic acid carbonyl; highly deshielded
C2	~150.0	Cq	Oxygen-bound; deshielded via induction
C3	~147.3	Cq	Oxygen-bound; deshielded via induction
C6	~124.4	CH	Aromatic methine; meta to Br
C5	~123.8	CH	Aromatic methine; ortho to Br
C4	~116.9	Cq	Bromine-bound; shielded by heavy atom effect
C1	~111.5	Cq	COOH-bound; shielded by ortho-OH resonance

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in structural elucidation, relying solely on 1D ¹H NMR is insufficient due to potential signal overlap and solvent exchange phenomena. The following methodology outlines a self-validating system integrating 1D and 2D NMR techniques.

Step-by-Step Methodology

Step 1: Sample Preparation

• Weigh exactly 15 mg of high-purity 4-bromo-2,3-dihydroxybenzoic acid.

• Dissolve the compound in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆, 99.9% D) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. Note: DMSO-d₆ is mandatory as non-polar solvents like CDCl₃ will fail to dissolve the highly polar -COOH and -OH groups.

• Filter the solution through a 0.22 μm PTFE syringe filter directly into a 5 mm precision NMR tube to eliminate particulate matter that could distort magnetic field homogeneity.

Step 2: 1D NMR Acquisition Parameters

• ¹H NMR: Utilize a standard 30° pulse sequence (zg30). Set the spectral width to 15 ppm to capture the heavily deshielded COOH proton. Set Number of Scans (NS) = 16, and Relaxation Delay (D1) = 1.5 seconds.

• ¹³C NMR: Utilize a power-gated decoupling pulse sequence (zgpg30) to eliminate proton coupling while maintaining Nuclear Overhauser Effect (NOE) enhancements. Set spectral width to 250 ppm, NS = 1024, and D1 = 2.0 seconds to ensure full relaxation of quaternary carbons (C1, C2, C3, C4).

Step 3: 2D NMR Validation (The Self-Validating Loop)

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Run to unequivocally correlate the aromatic protons (H5, H6) to their directly attached carbons (C5, C6).

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): Run to confirm the quaternary carbons. The H6 proton will show strong ³J correlations to C2 and C4, as well as the C=O carbon, locking the structural assignment into place.

Structural Validation Workflow

Fig 1. Self-validating NMR acquisition and processing workflow for structural confirmation.

References

• Novel inhibitors of hepatitis c virus replication - Google P
• 4-fluoro-2,3-dihydroxybenzoic acid | 823797-30-4 - Benchchem -

Sources

• 1. WO2011075607A1 - Novel inhibitors of hepatitis c virus replication - Google Patents [patents.google.com]
• 2. 4-fluoro-2,3-dihydroxybenzoic acid | 823797-30-4 | Benchchem [benchchem.com]

Protocols & Analytical Methods

Application Note: Palladium-Catalyzed Cross-Coupling Strategies for 4-Bromo-2,3-dihydroxybenzoic Acid in Drug Discovery

Introduction & Strategic Rationale

4-Bromo-2,3-dihydroxybenzoic acid (CAS 61203-52-9) is a highly versatile synthetic building block, prominently featured in the development of Hepatitis C Virus (HCV) replication inhibitors targeting the NS5A replication complex and NS3 protease[1]. However, directly utilizing this molecule in palladium-catalyzed cross-coupling reactions (such as the Suzuki-Miyaura coupling) presents severe chemoselectivity and catalytic challenges.

The unprotected catechol (2,3-dihydroxy) moiety is notorious for chelating transition metals and interfering with radical or catalytic cycles[2]. Furthermore, the free carboxylic acid rapidly consumes the basic activators (e.g., K₂CO₃) required to form the reactive boronate species essential for the transmetalation step[3].

To circumvent catalyst poisoning and reagent quenching, a strategic protection-coupling-deprotection workflow is mandatory. This Application Note details a field-proven, self-validating protocol for the efficient functionalization of 4-bromo-2,3-dihydroxybenzoic acid, ensuring high yields and preserving catalytic integrity.

Mechanistic Workflow & Causality

The synthetic strategy relies on masking the reactive functional groups prior to introducing the palladium catalyst.

• Carboxylic Acid Protection (Esterification): Converting the acid to an ethyl ester neutralizes the acidic proton. Causality: This prevents the stoichiometric consumption of the inorganic base during the cross-coupling reaction, ensuring the base is solely utilized for boronic acid activation[3].

• Catechol Protection (Acetonide Formation): The adjacent hydroxyl groups act as a bidentate ligand that can irreversibly bind Pd(II) intermediates, halting the catalytic cycle. Causality: Masking these diols as a 2,2-dimethyl-1,3-benzodioxole (acetonide) eliminates off-target metal chelation[2].

• Catalyst Selection (Pd(dppf)Cl₂): Causality: The bidentate dppf ligand possesses a large bite angle that enforces a cis-geometry at the palladium center. This dramatically accelerates the rate-determining reductive elimination step, which is critical when coupling sterically hindered ortho-substituted aryl bromides.

Fig 1. Protection and cross-coupling workflow for 4-bromo-2,3-dihydroxybenzoic acid.

Experimental Protocols

Protocol A: Esterification & Catechol Protection

Step 1: Synthesis of Ethyl 4-bromo-2,3-dihydroxybenzoate

• Suspend 4-bromo-2,3-dihydroxybenzoic acid (1.0 eq) in absolute ethanol (0.5 M).

• Add concentrated H₂SO₄ (0.1 eq) dropwise at room temperature.

• Reflux the mixture for 16 hours. Causality: Absolute ethanol and continuous heat drive the Fischer esterification equilibrium forward, while H₂SO₄ acts as both a catalyst and dehydrating agent[1].

• Self-Validation: Monitor via TLC (Hexanes/EtOAc 1:1). The highly polar baseline spot (free acid) will disappear, replaced by a higher Rf​ spot (ester).

• Concentrate under reduced pressure, dissolve in EtOAc, and wash with saturated aqueous NaHCO₃ to quench the acid. Dry over Na₂SO₄ and concentrate.

Step 2: Acetonide Protection

• Dissolve the crude ethyl ester (1.0 eq) in anhydrous toluene (0.3 M).

• Add 2,2-dimethoxypropane (DMP) (3.0 eq) and a catalytic amount of p-toluenesulfonic acid (pTSA) (0.05 eq).

• Heat to 80 °C for 4 hours. Causality: Toluene allows for the azeotropic removal of methanol (a byproduct of DMP), driving the equilibrium toward the protected 1,3-benzodioxole derivative.

• Self-Validation: The reaction mixture transitions from a cloudy suspension to a clear solution as the polar diol is converted to the highly lipophilic acetonide.

Protocol B: Suzuki-Miyaura Cross-Coupling

• In an oven-dried Schlenk flask, combine the protected aryl bromide (1.0 eq), an aryl/heteroaryl boronic acid (1.2 eq), Pd(dppf)Cl₂ (0.05 eq), and K₂CO₃ (3.0 eq).

• Add a 4:1 mixture of 1,4-dioxane and deionized water (0.2 M). Causality: This specific solvent ratio provides optimal solubility for both the lipophilic organic substrates and the inorganic base.

• Sparge the mixture with argon gas for 15 minutes. Causality: Dissolved oxygen will irreversibly oxidize the active Pd(0) species into inactive Pd(II) peroxo complexes.

• Heat the mixture to 90 °C for 12 hours.

• Self-Validation: A distinct color change from orange/red (Pd(II) precatalyst) to a dark brown/black homogenous mixture indicates the successful generation of the active Pd(0) species. Complete consumption of the aryl bromide should be verified via LC-MS.

Protocol C: Global Deprotection

• Acetonide Removal: Treat the coupled product with 50% trifluoroacetic acid (TFA) in dichloromethane (DCM) at room temperature for 2 hours. Causality: TFA selectively hydrolyzes the acetonide protecting group via an oxocarbenium ion intermediate without affecting the ester. Evaporate to dryness.

• Ester Hydrolysis: Dissolve the residue in THF/H₂O (1:1) and add LiOH (3.0 eq). Stir at room temperature for 4 hours to saponify the ethyl ester.

• Self-Validation: Acidify the basic aqueous phase with 1M HCl to pH 2-3. The precipitation of a solid confirms successful deprotection, as the final functionalized 2,3-dihydroxybenzoic acid is insoluble in acidic water, providing an efficient isolation method.

Reaction Optimization Data

The following table summarizes the optimization of the Suzuki-Miyaura coupling step (Protocol B), demonstrating the causality behind the chosen catalyst and solvent system.

Table 1: Optimization of Suzuki-Miyaura Coupling for Protected 4-Bromo-2,3-dihydroxybenzoate

Entry	Catalyst System	Base	Solvent System	Temp (°C)	Yield (%)	Observation / Causality
1	Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	90	45%	Significant protodeboronation; monodentate ligands allow conformational flexibility leading to side reactions.
2	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	68%	Bulky Buchwald ligand improves yield, but biphasic mixing in toluene limits mass transfer.
3	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	90	92%	Optimal. Bidentate dppf enforces cis-geometry, accelerating reductive elimination. Dioxane ensures homogeneity.
4	Pd(dppf)Cl₂	Cs₂CO₃	DMF/H₂O	90	85%	Stronger base accelerates transmetalation but causes partial premature ester hydrolysis.

Mechanistic Visualization: Catalytic Bottlenecks

The diagram below illustrates the Suzuki-Miyaura catalytic cycle, specifically highlighting the failure point (catalyst poisoning) that occurs if the catechol moiety is left unprotected during the reaction.

Fig 2. Suzuki-Miyaura cycle highlighting Pd-poisoning risks by unprotected catechols.

References

• Novel inhibitors of hepatitis c virus replication - Google P

• Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) -[Link]

• Synthesis and Suzuki–Miyaura Cross-Coupling of Alkyl Amine-Boranes. A Boryl Radical-Enabled Strategy - Journal of the American Chemical Society -[Link]

Sources

• 1. WO2011075607A1 - Novel inhibitors of hepatitis c virus replication - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]

Advanced HPLC Method Development and Validation Protocol for 4-Bromo-2,3-dihydroxybenzoic Acid

Physicochemical Profiling & Method Rationale

Developing a robust High-Performance Liquid Chromatography (HPLC) method requires a fundamental understanding of the analyte's molecular architecture. 4-Bromo-2,3-dihydroxybenzoic acid is a halogenated phenolic acid. It features a carboxylic acid moiety, two phenolic hydroxyl groups, and a bromine atom at the 4-position. This specific combination of functional groups dictates the chromatographic strategy:

• Ionization & pKa (The Causality of pH Control): The non-halogenated parent compound, 2,3-dihydroxybenzoic acid, has a pKa of approximately 2.56 (1)[1]. The electron-withdrawing bromine atom slightly increases the acidity of the carboxylic group. If the mobile phase pH is near this pKa, the analyte will exist in an unpredictable equilibrium between its ionized (benzoate) and non-ionized (benzoic acid) forms. This dual-state existence is the primary cause of peak broadening and severe tailing (2)[2]. Causality-Driven Solution: The mobile phase pH must be driven at least 1.5 to 2.0 units below the pKa to ensure complete ion suppression (3)[3]. We utilize 0.1% Trifluoroacetic acid (TFA) (pH ~2.0) rather than Formic acid (pH ~2.7) to guarantee the molecule remains fully protonated and hydrophobic.

• Stationary Phase Secondary Interactions: The two phenolic hydroxyl groups act as strong hydrogen bond donors. On a standard silica-based C18 column, these groups will interact with unreacted, residual silanols (-Si-OH), causing secondary retention and peak tailing. Causality-Driven Solution: A high-purity, extensively end-capped C18 column is strictly required to chemically block these silanols and ensure purely hydrophobic retention[2].

• Detection: Halogenated phenolic acids exhibit strong UV absorbance due to the conjugated aromatic ring. While absorbance can be monitored at 280 nm (4)[4], 254 nm provides optimal sensitivity for brominated derivatives while avoiding the low-UV baseline noise generated by TFA (5)[5].

Visualizing the Analytical Workflow

HPLC method development workflow for 4-bromo-2,3-dihydroxybenzoic acid.

The Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol operates as a self-validating system . The analytical run cannot proceed to sample analysis unless the internal System Suitability Testing (SST) criteria are explicitly met.

Phase A: Reagent & Mobile Phase Preparation

• Solvent A (Aqueous): Measure 1000 mL of ultra-pure HPLC-grade water (18.2 MΩ·cm). Add exactly 1.0 mL of LC-MS grade Trifluoroacetic Acid (TFA). Mix thoroughly and sonicate for 10 minutes to degas.

• Solvent B (Organic): Measure 1000 mL of HPLC-grade Acetonitrile (ACN). Add exactly 1.0 mL of LC-MS grade TFA. Mix and sonicate for 10 minutes.

  • Causality Note: Adding TFA to both the aqueous and organic phases prevents baseline drift during gradient elution by keeping the UV absorbance of the mobile phase constant.

Phase B: Standard Preparation

• Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of 4-bromo-2,3-dihydroxybenzoic acid reference standard. Dissolve in 10.0 mL of Methanol.

• Working Standard (50 µg/mL): Pipette 500 µL of the stock solution into a 10 mL volumetric flask and bring to volume with the initial mobile phase (95% A / 5% B).

  • Causality Note: Diluting the final working standard in the initial mobile phase prevents solvent-mismatch peak distortion (fronting) at the solvent front.

Phase C: Instrument Setup & Chromatographic Conditions

Table 1: Optimized Chromatographic Parameters

Parameter	Specification
Column	High-purity end-capped C18 (e.g., 4.6 x 150 mm, 3 µm)
Mobile Phase A	0.1% TFA in HPLC-grade Water
Mobile Phase B	0.1% TFA in Acetonitrile (ACN)
Flow Rate	1.0 mL/min
Column Temperature	30 °C (Stabilizes retention times and reduces backpressure)
Detection	UV at 254 nm
Injection Volume	10 µL

Table 2: Gradient Elution Profile

Time (min)	% Mobile Phase A	% Mobile Phase B	Elution Rationale
0.0	95	5	Retain polar analyte on the column.
2.0	95	5	Isocratic hold to bypass the void volume.
10.0	40	60	Linear ramp to elute the brominated compound.
12.0	10	90	Column wash to remove highly hydrophobic impurities.
14.0	10	90	Hold wash.
14.1	95	5	Return to initial conditions.
20.0	95	5	Re-equilibration (Self-validation requirement: baseline stable).

Phase D: System Suitability Testing (SST) - The Self-Validation Gate

Before injecting any unknown samples, the system must prove its own reliability. Execute the following sequence:

• Blank Injection (1x): Inject 10 µL of initial mobile phase.

• SST Injections (5x): Inject 10 µL of the 50 µg/mL Working Standard five consecutive times.

• Data Evaluation: The sequence is automatically paused. The analyst must verify that the data meets the criteria in Table 3. If any parameter fails, the system is invalid; purge the column, verify pH, and restart.

Table 3: System Suitability Specifications (Self-Validating Criteria)

Parameter	Acceptance Criterion	Causality / Purpose
Retention Time RSD	≤ 1.0% (n=5)	Ensures pump gradient proportioning stability and proper column equilibration.
Peak Area RSD	≤ 2.0% (n=5)	Validates autosampler precision and UV detector lamp stability.
Tailing Factor ( Tf​ )	≤ 1.5	Confirms successful suppression of secondary silanol interactions (pH is correct).
Theoretical Plates (N)	≥ 5000	Verifies the physical integrity and packing efficiency of the C18 column.
Blank Carryover	≤ 0.1% of STD area	Ensures the needle wash is effective, preventing false positives in samples.

References

• HELIX Chromatography. "HPLC Analysis of 2,3-Dihydroxybenzoic Acid and Related Impurities on Coresep SB Mixed-Mode Column". HELIX Chromatography Applications (2017). Available at:[Link]

• Agilent Technologies. "Control pH During Method Development for Better Chromatography". Agilent Technical Overview. Available at:[Link]

Sources

• 1. helixchrom.com [helixchrom.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. agilent.com [agilent.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 4-fluoro-2,3-dihydroxybenzoic acid | 823797-30-4 | Benchchem [benchchem.com]

Application Note: Derivatization of 4-Bromo-2,3-dihydroxybenzoic Acid for GC-MS Analysis

Executive Summary

The quantitative analysis of highly polar, functionalized phenolic acids via Gas Chromatography-Mass Spectrometry (GC-MS) requires robust chemical modification to overcome low volatility and thermal lability. 4-bromo-2,3-dihydroxybenzoic acid presents a unique analytical challenge due to the presence of three active hydrogens (one carboxylic, two phenolic) and significant steric hindrance induced by the bulky bromine atom at the C4 position.

This application note details a field-proven, self-validating protocol for the complete silylation of 4-bromo-2,3-dihydroxybenzoic acid using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) catalyzed by Trimethylchlorosilane (TMCS) and anhydrous pyridine. By converting the analyte into a volatile, thermally stable tri-trimethylsilyl (Tri-TMS) derivative, this methodology ensures superior chromatographic resolution, peak symmetry, and definitive mass spectral identification[1].

Mechanistic Rationale & Chemical Challenges

Direct GC-MS injection of 4-bromo-2,3-dihydroxybenzoic acid leads to severe peak tailing, thermal degradation in the injection port, and irreversible adsorption to the stationary phase due to intermolecular hydrogen bonding[1]. To mitigate this, derivatization is mandatory.

The Steric Hindrance Problem: The ease of silylation generally follows the order: alcohols > phenols > carboxylic acids. However, in 4-bromo-2,3-dihydroxybenzoic acid, the hydroxyl group at the C3 position is severely sterically hindered. It is flanked by the C2 hydroxyl group on one side and a large, electron-withdrawing bromine atom on the other.

The Chemical Solution (BSTFA + TMCS + Pyridine): Standard silylating agents alone often fail to fully derivatize hindered functional groups, resulting in a mixture of di-TMS and tri-TMS derivatives that confound quantification. To achieve complete substitution:

• BSTFA: Acts as the primary TMS donor, replacing active protons with non-polar trimethylsilyl groups.

• 1% TMCS: Acts as a critical catalyst. TMCS increases the electrophilicity of the silylation reaction, driving the derivatization of the stubborn C3-OH group[2].

• Anhydrous Pyridine: Serves a dual purpose as an acid scavenger (neutralizing the reaction by-products) and a basic catalyst, significantly accelerating the reaction of sterically hindered hydroxyls.

Workflow for extraction and BSTFA-TMCS silylation of 4-bromo-2,3-dihydroxybenzoic acid for GC-MS.

Experimental Protocol: A Self-Validating Workflow

This protocol is designed as a self-validating system. Every step includes a mechanistic checkpoint to ensure the integrity of the sample prior to injection.

Sample Extraction & Preparation

Because silylation reagents react violently with water to form hexamethyldisiloxane, the sample must be completely anhydrous. Furthermore, protic solvents (like methanol or water) will consume the BSTFA reagent.

• Acidification: To an aqueous sample (e.g., 300 µL plasma or biological matrix), add 0.5 M HCl dropwise until the pH reaches 2.0.

  • Causality: Carboxylic acids are ionized at neutral pH. Acidification protonates the carboxylate group, rendering the molecule neutral and allowing it to partition into the organic phase[3].

• Liquid-Liquid Extraction: Add 0.5 mL of MS-grade Ethyl Acetate. Vortex vigorously for 1 minute, then centrifuge at 10,000 x g for 5 minutes to achieve phase separation. Transfer the upper organic layer to a clean vial. Repeat twice and pool the extracts[3].

• Desiccation: Pass the pooled ethyl acetate extract through a small column of anhydrous MgSO₄ to remove residual micro-droplets of water[3].

• Evaporation: Evaporate the solvent to complete dryness under a gentle stream of ultra-high-purity Nitrogen (N₂) at room temperature.

  • Validation Checkpoint: The vial must show absolutely no condensation. Any residual moisture will immediately quench the subsequent silylation reaction.

Silylation Derivatization

• Reagent Addition: To the completely dry residue, add 50 µL of anhydrous Pyridine and 50 µL of BSTFA containing 1% TMCS[3].

  • Note: Always use a molar excess of BSTFA (at least 2:1 ratio of reagent to active hydrogens).

• Incubation: Tightly cap the GC vial (using PTFE-lined septa to prevent reagent loss) and incubate in a heating block at 70°C for 60 minutes[3].

  • Causality: While simple alcohols derivatize at room temperature, the sterically hindered C3-OH requires elevated thermal energy to reach completion.

• Cooling & Injection: Allow the vial to cool to room temperature before opening or injecting. Inject 1 µL of the derivatized mixture directly into the GC-MS.

Quantitative Data & GC-MS Parameters

The conversion of 4-bromo-2,3-dihydroxybenzoic acid to its Tri-TMS derivative shifts its molecular weight from 233.01 Da to approximately 449.25 Da. Because bromine naturally exists as two stable isotopes (⁷⁹Br and ⁸¹Br) in a nearly 1:1 ratio, the mass spectrum will exhibit a highly diagnostic doublet for the molecular ion and its bromine-retaining fragments.

Table 1: GC-MS Acquisition Parameters & Expected MS Fragments

Parameter / Fragment	Specification / m/z Value	Mechanistic Significance
Column	Zebron ZB-5ms (or equivalent 5% Phenyl-arylene)	Low-polarity stationary phase ideal for volatile TMS derivatives.
Injection Mode	Splitless, 1 µL at 250°C	Maximizes sensitivity for trace analysis.
Target Derivative	Tri-TMS Ester/Ether (C₁₆H₂₉BrO₄Si₃)	Complete substitution of all 3 active hydrogens.
Molecular Ion [M]⁺	m/z 448 / 450 (Doublet)	Confirms the intact Tri-TMS derivative (⁷⁹Br / ⁸¹Br isotopes).
Base Peak / Major Loss	m/z 433 / 435 ([M - CH₃]⁺)	Characteristic cleavage of a methyl group from a TMS moiety.
Secondary Loss	m/z 358 / 360 ([M - TMSOH]⁺)	Loss of trimethylsilanol (90 Da), common in ortho-substituted phenols.

Troubleshooting & Self-Validation System

To ensure the scientific integrity of your results, the GC-MS data itself must be used to validate the sample preparation.

How to Validate Reaction Completeness: Monitor the chromatogram for the presence of under-derivatized species. If the thermal incubation was insufficient or the TMCS catalyst degraded, the sterically hindered C3-OH will remain unreacted.

• Pass: A single, sharp chromatographic peak yielding a mass spectrum with the [M]⁺ doublet at m/z 448 / 450 .

• Fail (Incomplete Reaction): The appearance of earlier-eluting peaks with [M]⁺ doublets at m/z 376 / 378 (Di-TMS derivative, missing one TMS group).

• Corrective Action: If Di-TMS peaks are observed, the sample has likely degraded or the reaction was incomplete. Add an additional 25 µL of BSTFA + 1% TMCS and re-incubate at 70°C for an additional 30 minutes.

Moisture Contamination Check: If no peaks are observed, or if the internal standard signal is severely depressed, moisture contamination is the primary suspect. Water hydrolyzes BSTFA into hexamethyldisiloxane (HMDS), which elutes in the solvent delay, leaving the target analytes in their native, non-volatile state. Ensure N₂ drying is absolute and use fresh, unopened ampoules of BSTFA.

References

• California Institute of Technology (CalTech GPS). "Preparation of TMS Derivatives for GC/MS." CalTech Protocols. Available at: [Link]

• Journal of Agricultural and Food Chemistry. "GC-MS Determination of Flavonoids and Phenolic and Benzoic Acids in Human Plasma after Consumption of Cranberry Juice." ACS Publications. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols: Leveraging 4-Bromo-2,3-dihydroxybenzoic Acid in the Synthesis of Active Pharmaceutical Ingredients

Abstract

4-Bromo-2,3-dihydroxybenzoic acid is a highly functionalized aromatic building block with significant, yet under-explored, potential in the synthesis of complex Active Pharmaceutical Ingredients (APIs). Its unique arrangement of a catechol moiety, a carboxylic acid, and a synthetically versatile aryl bromide on a single scaffold provides multiple handles for molecular elaboration. This guide delves into the strategic application of this compound, presenting its core reactivity and providing detailed protocols for its derivatization into scaffolds relevant to modern drug discovery, including novel metal-chelating agents and precursors for diaryl ether-based bioactive molecules.

Introduction: A Multifunctional Scaffold for Drug Discovery

In medicinal chemistry, the selection of a starting material is a critical decision that dictates the efficiency and novelty of a synthetic route. 4-Bromo-2,3-dihydroxybenzoic acid (CAS 61203-52-9) emerges as a strategic precursor for several reasons[1]:

• The Aryl Bromide Handle: The bromine atom is a cornerstone of modern synthetic chemistry, serving as a versatile point for modification. It is an ideal substrate for a wide array of palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig aminations, which are fundamental for constructing the complex carbon-carbon and carbon-heteroatom bonds prevalent in APIs[2][3][4][5].

• The Catechol Moiety (2,3-dihydroxy): Catechols are renowned for their ability to chelate metals. This functionality opens direct pathways to the synthesis of metal-binding APIs, such as imaging agents or inhibitors of metalloenzymes.

• The Carboxylic Acid Group: This functional group provides a straightforward site for forming amides and esters, two of the most common linkages in pharmaceuticals, allowing for the introduction of diverse side chains to modulate pharmacokinetic and pharmacodynamic properties.

This document will explore the synthetic utility of this trivalent scaffold through two distinct application notes, demonstrating its potential in creating novel therapeutic and diagnostic agents.

Core Synthetic Transformations & Strategic Considerations

The reactivity of 4-bromo-2,3-dihydroxybenzoic acid can be selectively harnessed by protecting certain functional groups while others are modified. Orthogonal protection strategies are key to preventing unwanted side reactions. For instance, the catechol and carboxylic acid can be protected as ethers/esters, allowing for selective chemistry at the C4-bromo position.

Application Note 1: Synthesis of Novel Gadolinium-Based MRI Contrast Agents

Background & Rationale: Gadolinium-based contrast agents (GBCAs) are critical for enhancing the diagnostic potential of Magnetic Resonance Imaging (MRI)[6]. These agents function by shortening the relaxation times of water protons in their vicinity[6]. The efficacy and safety of a GBCA depend heavily on the chelating ligand, which must bind the Gd(III) ion with high thermodynamic stability and kinetic inertness to prevent the release of toxic free gadolinium. The catechol and adjacent carboxylic acid group in 4-bromo-2,3-dihydroxybenzoic acid provide a powerful bidentate or tridentate chelation motif, making it an excellent starting point for novel chelators. The bromo-position can be further functionalized to attach water-solubilizing groups or targeting moieties.

Proposed Synthetic Workflow: The following workflow outlines a strategy to synthesize a novel chelating agent derived from 4-bromo-2,3-dihydroxybenzoic acid. The key step involves a Suzuki coupling to append a solubilizing or targeting group, followed by deprotection and complexation with gadolinium.

Sources

• 1. 4-BROMO-2,3-DIHYDROXYBENZOIC ACID | 61203-52-9 [sigmaaldrich.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Molecular and supramolecular routes to enhance Gadolinium-based contrast agents relaxivity: How far are we from the theoretical optimalvalue? - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Chemoselective Esterification of 4-bromo-2,3-dihydroxybenzoic Acid

Introduction

4-bromo-2,3-dihydroxybenzoic acid is a highly functionalized aromatic compound that serves as a valuable building block in medicinal chemistry and materials science. Its unique substitution pattern, featuring a carboxylic acid, a bromine atom, and two adjacent hydroxyl groups, allows for diverse synthetic transformations. The ester derivatives of this molecule are of particular interest for modulating properties such as solubility, cell permeability, and biological activity in drug development programs.

However, the synthesis of these esters presents a significant chemical challenge: the chemoselective esterification of the carboxylic acid in the presence of two reactive phenolic hydroxyl groups. Standard esterification conditions can lead to a mixture of products, including unwanted esterification at the hydroxyl sites or other side reactions. This guide provides a detailed analysis of various protocols, explaining the rationale behind methodological choices to achieve high selectivity and yield. We will explore direct, mild, and protecting group-based strategies to provide researchers with a comprehensive toolkit for this transformation.

The Chemoselectivity Challenge

The core challenge in the esterification of 4-bromo-2,3-dihydroxybenzoic acid lies in the competing nucleophilicity of the target alcohol and the molecule's own phenolic hydroxyl groups. While the carboxylic acid is the primary target for esterification, the phenolic groups can also be acylated under certain conditions, leading to a loss of the desired product and complicating purification. The goal is to employ conditions that favor the activation and reaction of the carboxylic acid exclusively.

Diagram 1: The Chemoselectivity Challenge in Esterification.

Protocol I: Fischer-Speier Esterification (The Direct, Forcible Approach)

The Fischer-Speier esterification is a classic, acid-catalyzed method that relies on refluxing a carboxylic acid with an excess of alcohol.[1] While simple, its harsh conditions pose a significant risk to a sensitive substrate like 4-bromo-2,3-dihydroxybenzoic acid.

Principle of Operation & Rationale This reaction is an equilibrium process.[2] A strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH), protonates the carbonyl oxygen of the carboxylic acid, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[2][3] To drive the reaction toward the ester product, a large excess of the alcohol is typically used as the solvent, and the water byproduct is sometimes removed.[3][4]

Causality Behind Experimental Choices:

• Excess Alcohol: Serves as both reactant and solvent, shifting the equilibrium towards the product side according to Le Châtelier's principle.[3]

• Strong Acid Catalyst: Necessary to activate the carboxylic acid, as it is not sufficiently electrophilic on its own.[2]

• Heat (Reflux): Provides the activation energy for the reaction to proceed at a reasonable rate.[4]

Major Drawback: The combination of strong acid and high heat can promote undesired side reactions, including dehydration of the aromatic ring or acylation of the phenolic hydroxyl groups. This method is generally not recommended for this substrate unless a rapid, albeit potentially low-yielding, synthesis is required.

Diagram 2: Simplified Fischer-Speier Esterification Mechanism.

Experimental Protocol: Fischer-Speier Methyl Esterification

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4-bromo-2,3-dihydroxybenzoic acid (1.0 eq) in a large excess of anhydrous methanol (e.g., 20-40 mL per gram of acid).[4]

• Catalyst Addition: Slowly and cautiously add concentrated sulfuric acid (H₂SO₄, ~0.05 - 0.1 eq) to the stirred solution.[4][5]

• Reaction: Heat the mixture to reflux (approx. 65°C for methanol) and maintain for 2-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[4]

• Work-up: After cooling to room temperature, neutralize the reaction mixture carefully with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extraction: Remove the excess methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x 50 mL).[4]

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. The crude product will likely require purification by column chromatography to separate the desired ester from starting material and side products.

Self-Validation System:

• Expected Outcome: A mixture containing the desired methyl ester, unreacted starting material, and potentially products of phenol esterification.

• Troubleshooting: If significant degradation is observed (darkening of the reaction mixture), reduce the reaction temperature and time. Using a milder acid catalyst like p-TsOH may also be beneficial.

Protocol II: Steglich Esterification (The Mild & Selective Approach)

The Steglich esterification is a significantly milder and more suitable method for sensitive substrates.[6] It operates at room temperature and utilizes a carbodiimide coupling agent and a nucleophilic catalyst, offering high selectivity for the carboxylic acid.[6][7] This method has been successfully used for other sensitive dihydroxybenzoic acids.[6]

Principle of Operation & Rationale N,N'-Dicyclohexylcarbodiimide (DCC) or a water-soluble equivalent like EDC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate.[8] This intermediate is then susceptible to nucleophilic attack. While an alcohol can attack this intermediate directly, the reaction is significantly accelerated by 4-dimethylaminopyridine (DMAP), which acts as an acyl transfer catalyst.[6][8]

Causality Behind Experimental Choices:

• DCC/EDC: Acts as a dehydrating agent, "absorbing" the elements of water to form a urea byproduct and activating the carboxyl group without the need for strong acid or heat.[6]

• DMAP (Catalytic): As a potent nucleophile, DMAP intercepts the O-acylisourea intermediate to form a reactive N-acylpyridinium salt. This "active ester" is highly susceptible to attack by the alcohol and crucially, it prevents a common side reaction: the intramolecular rearrangement of the O-acylisourea to a non-reactive N-acylurea, which would halt the reaction.[6][8]

• Aprotic Solvent: A solvent like Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile is used to dissolve the reactants without interfering in the reaction.[6][9]

Diagram 3: Steglich Esterification Mechanism with DMAP Catalysis.

Experimental Protocol: Steglich Ethyl Esterification

• Reaction Setup: To a solution of 4-bromo-2,3-dihydroxybenzoic acid (1.0 eq) in anhydrous acetonitrile (20-30 mL per gram of acid) in a round-bottom flask, add the desired alcohol (e.g., ethanol, 1.2-1.5 eq) and DMAP (0.1-0.2 eq).[9]

• Coupling Agent Addition: Cool the mixture to 0°C in an ice bath. Add a solution of DCC (1.1 eq) in a small amount of acetonitrile dropwise over 15 minutes.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 12-24 hours. The formation of a white precipitate (dicyclohexylurea, DCU) is indicative of reaction progress.

• Filtration: Once the reaction is complete (monitored by TLC), filter off the DCU precipitate and wash the solid with a small amount of fresh acetonitrile.

• Work-up: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate.

• Purification: Wash the organic solution successively with 5% HCl (to remove DMAP), saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude ester, which is often of high purity. Further purification can be done by column chromatography if needed.[9]

Self-Validation System:

• Expected Outcome: A clean reaction yielding the desired ethyl ester with high selectivity. The primary impurity is the DCU byproduct, which is mostly removed by filtration.

• Troubleshooting: If the reaction is sluggish, ensure all reagents and solvents are anhydrous. The use of EDC as a coupling agent can be advantageous as its urea byproduct is water-soluble and easily removed during the aqueous work-up.

Protocol III: Protecting Group Strategy (The Unambiguous Approach)

For situations where absolute chemoselectivity is required or when subsequent reaction steps are incompatible with free phenolic hydroxyls, a protecting group strategy is the most robust method. This involves temporarily masking the hydroxyl groups, performing the esterification, and then removing the protecting groups.

Principle of Operation & Rationale This strategy adds steps to the overall synthesis but provides complete control over the reaction's outcome. The key is to choose an "orthogonal" protecting group—one that can be installed and removed under conditions that do not affect the ester group.[10] For phenols, silyl ethers like tert-butyldimethylsilyl (TBDMS or TBS) are an excellent choice.

Causality Behind Experimental Choices:

• Protection (TBDMSCl, Imidazole): TBDMS chloride reacts selectively with the phenolic hydroxyls in the presence of a base like imidazole. The resulting TBDMS ethers are sterically hindered and stable to a wide range of non-acidic and non-fluoride conditions.

• Esterification: With the phenols protected, the carboxylic acid can be esterified using a variety of methods, including the more forceful Fischer-Speier or thionyl chloride protocols, without fear of side reactions.

• Deprotection (TBAF): The TBDMS groups are selectively and cleanly cleaved using a fluoride source like tetrabutylammonium fluoride (TBAF), which will not hydrolyze the newly formed ester.

Diagram 4: Workflow for a Protecting Group Strategy.

Experimental Protocol: Protecting Group Strategy

Part A: Protection of Phenolic Hydroxyls

• Dissolve 4-bromo-2,3-dihydroxybenzoic acid (1.0 eq) and imidazole (2.5 eq) in anhydrous DMF.

• Cool the solution to 0°C and add tert-butyldimethylsilyl chloride (TBDMSCl, 2.2 eq) portion-wise.

• Allow the reaction to warm to room temperature and stir until TLC analysis shows complete consumption of the starting material.

• Perform an aqueous work-up and extract with a non-polar solvent (e.g., hexanes/ethyl acetate). Purify by column chromatography to isolate the di-TBDMS protected acid.

Part B: Esterification of the Protected Acid

• Using the product from Part A, perform an esterification using a standard protocol (e.g., Fischer-Speier as described in Protocol I). The protected substrate is now robust enough to withstand these conditions.

• After work-up, purify the resulting protected ester.

Part C: Deprotection of TBDMS Ethers

• Dissolve the protected ester from Part B in anhydrous THF.

• Add a solution of tetrabutylammonium fluoride (TBAF, 1.0 M in THF, 2.2 eq) and stir at room temperature.

• Monitor the reaction by TLC. Upon completion, perform an aqueous work-up and extract with ethyl acetate.

• Purify by column chromatography to yield the final, pure ester.

Self-Validation System:

• Expected Outcome: Each step should proceed cleanly, which can be verified by TLC and NMR analysis of the intermediates. The final product should be of very high purity.

• Troubleshooting: Incomplete protection (Part A) can lead to side reactions in Part B; ensure sufficient equivalents of silylating agent and base are used. Sluggish deprotection (Part C) can be accelerated by gentle warming, but this should be done cautiously.

Summary and Comparison of Protocols

Feature	Fischer-Speier Esterification	Steglich Esterification	Protecting Group Strategy
Key Reagents	Alcohol, H₂SO₄/p-TsOH[1][4]	DCC/EDC, DMAP, Alcohol[6][8]	TBDMSCl, Imidazole; H⁺; TBAF
Conditions	High Temp (Reflux)[4]	Room Temperature[6]	Multi-step, varied conditions
Pros	Simple, inexpensive reagents.[1]	Mild conditions, high selectivity.[6]	Unambiguous selectivity, high purity.
Cons	Low selectivity, harsh conditions.[1]	Stoichiometric urea byproduct.[11]	Multi-step, lower overall yield.
Selectivity	Poor to Moderate	Excellent	Excellent (by design)
Best For	Quick, non-critical synthesis.	Sensitive substrates; high selectivity.	When absolute purity is critical.

Conclusion

The chemoselective esterification of 4-bromo-2,3-dihydroxybenzoic acid requires careful consideration of the reaction conditions to avoid unwanted side reactions.

• For most laboratory applications, the Steglich Esterification (Protocol II) represents the optimal balance of efficiency, selectivity, and operational simplicity. Its mild, room-temperature conditions are well-suited for preserving the integrity of the sensitive dihydroxyaromatic system.

• The Fischer-Speier Esterification (Protocol I) should generally be avoided for this substrate due to the high risk of side reactions and low selectivity.

• The Protecting Group Strategy (Protocol III) is the most robust and reliable method when unambiguous synthesis of the target ester is paramount, despite the additional synthetic steps involved.

The choice of protocol will ultimately depend on the researcher's specific needs regarding scale, purity requirements, and available resources.

References

• Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522-524. Available at: [Link]

• Exploring the Syntheses for Phenolic Acid Esters of Cellulose: Pros and Cons of Methods. (2025). ACS Publications. Available at: [Link]

• Solvent-Free Esterification Of Substituted Benzoic Acids With Alcohols Using Modified Montmorillonite K10 As Solid Acid Catalyst. (2020). International Journal of Scientific & Technology Research, 9(2). Available at: [Link]

• Fischer Esterification-Typical Procedures. (2024). OperaChem. Available at: [Link]

• Solvent-Free Esterification of Carboxylic Acids Using Supported Iron Oxide Nanoparticles as an Efficient and Recoverable Catalyst. (2016). MDPI. Available at: [Link]

• N‐Heterocyclic Carbene/Carboxylic Acid Co‐Catalysis Enables Oxidative Esterification of Demanding Aldehydes/Enals, at Low Catalyst Loading. (2021). Angewandte Chemie International Edition, 60(36), 19631-19638. Available at: [Link]

• Lutjen, A. B., Quirk, M. A., & Kolonko, E. M. (2018). Synthesis of Esters Via a Greener Steglich Esterification in Acetonitrile. Journal of Visualized Experiments, (140), 58803. Available at: [Link]

• Acid to Ester - Common Conditions. (n.d.). organic-chemistry.org. Available at: [Link]

• Steglich Esterification. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Esterification of Aryl/Alkyl Acids Catalysed by N-bromosuccinimide under Mild Reaction Conditions. (2018). Molecules, 23(9), 2193. Available at: [Link]

• Application of Green Catalysts for the Esterification of Benzoic Acid with Different Alcohols. (2020). Dergipark. Available at: [Link]

• Protecting Groups. (n.d.). University of Regensburg. Available at: [Link]

• Protecting Groups. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Fischer–Speier esterification. (n.d.). Wikipedia. Available at: [Link]

• Preparation method of 4-bromoacetyl-2-methyl benzoic acid methyl ester. (2019). Google Patents.

• Ester synthesis by esterification. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Fischer Esterification. (2021). Chemistry Steps. Available at: [Link]

• Fischer Esterification. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022). Master Organic Chemistry. Available at: [Link]

Sources

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. CN109553532B - Preparation method of 4-bromoacetyl-2-methyl benzoic acid methyl ester - Google Patents [patents.google.com]
• 6. Steglich esterification - Wikipedia [en.wikipedia.org]
• 7. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 8. Steglich Esterification [organic-chemistry.org]
• 9. Synthesis of Esters Via a Greener Steglich Esterification in Acetonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Protective Groups [organic-chemistry.org]
• 11. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing 4-Bromo-2,3-dihydroxybenzoic Acid Synthesis

Welcome to the Application Scientist Support Portal. The synthesis of 4-bromo-2,3-dihydroxybenzoic acid presents unique challenges, primarily due to competing electrophilic directing effects, the risk of halogen migration during deprotection, and the oxidative instability of the catechol moiety. This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you maximize your reaction yield and product purity.

Synthetic Strategy & Mechanistic Workflow

Direct bromination of 2,3-dihydroxybenzoic acid is notoriously unselective. To achieve high yields of the 4-bromo isomer, the optimal pathway involves the bromination of 2,3-dimethoxybenzoic acid, followed by isomer separation and a carefully controlled demethylation step.

Fig 1. Optimized synthetic workflow for 4-bromo-2,3-dihydroxybenzoic acid, avoiding direct bromination.

Troubleshooting Guides & FAQs

Q1: Why am I getting an intractable mixture of brominated isomers, and how can I maximize the 4-bromo yield? Causality: Direct bromination of 2,3-dimethoxybenzoic acid yields a mixture of 4-bromo and 5-bromo derivatives due to competing directing effects 1. The methoxy group at C2 directs electrophilic aromatic substitution to the C5 position (para), while the C3 methoxy group directs to C4 and C6 (ortho/para). Solution: Do not attempt to brominate the unprotected dihydroxy compound. Instead, perform the bromination on 2,3-dimethoxybenzoic acid, and separate the 4-bromo and 5-bromo isomers via fractional crystallization (using EtOAc/Hexane) before proceeding to the demethylation step.

Q2: During the demethylation of 4-bromo-2,3-dimethoxybenzoic acid, I observe significant byproduct formation and loss of the 4-bromo target. How do I prevent this? Causality: If you are using harsh acidic conditions like refluxing Hydrobromic acid in Acetic acid (HBr/AcOH), you are inducing a thermodynamic bromine migration. The presence of an ortho-carboxylic acid and para-hydroxyl groups facilitates a debromination-rebromination rearrangement, shifting the halogen to a more stable position on the aromatic ring [[2]](). Solution: Switch to Boron Tribromide (BBr₃) in anhydrous Dichloromethane (DCM) at -78 °C. BBr₃ forms a stable Lewis acid-base borate complex that cleaves the ether kinetically without generating the free Br⁺ species required for migration.

Fig 2. Mechanistic divergence during demethylation: HBr/AcOH vs. BBr3 conditions.

Q3: My isolated 4-bromo-2,3-dihydroxybenzoic acid is dark brown instead of pale yellow. What causes this? Causality: The 2,3-dihydroxybenzoic acid scaffold contains a catechol moiety. Catechols are highly electron-rich and are easily oxidized to ortho-quinones in the presence of oxygen, light, or trace transition metals 3. This oxidation manifests as a dark brown discoloration. Solution: Conduct all demethylation and workup steps under an inert Argon atmosphere using degassed solvents. Incorporate a mild reducing agent (e.g., 1% ascorbic acid) during the aqueous workup to reduce any transient quinones back to the target catechol.

Quantitative Optimization Data

Table 1: Comparison of Demethylation Conditions for 4-Bromo-2,3-dimethoxybenzoic Acid

Reagent / Condition	Temperature	Target Yield (%)	Mechanistic Observations
HBr / AcOH	100 °C (Reflux)	< 20%	Major bromine migration to the 5-position 2.
HI / Aqueous	120 °C	~ 35%	Significant decarboxylation of the benzoic acid.
AlCl₃ / Toluene	80 °C	~ 50%	Incomplete demethylation; mono-methoxy intermediates remain.
BBr₃ / DCM	-78 °C to 20 °C	88 - 94%	Clean kinetic conversion; no halogen migration observed.

Table 2: Workup Optimization for Catechol Preservation

Workup Additive	Atmosphere	Extraction Solvent	Product Color	Isolated Yield
None	Air	EtOAc	Dark Brown	62%
None	Argon	Degassed EtOAc	Light Brown	78%
Ascorbic Acid (1% w/v)	Argon	Degassed EtOAc	Pale Yellow	95%

Self-Validating Experimental Protocol: BBr₃-Mediated Demethylation

This protocol ensures the high-yield conversion of 4-bromo-2,3-dimethoxybenzoic acid to 4-bromo-2,3-dihydroxybenzoic acid while preventing bromine migration and catechol oxidation.

Step 1: Preparation and Inertion

• Flame-dry a 250 mL Schlenk flask equipped with a magnetic stir bar. Purge with Argon for 15 minutes.

• Add 4-bromo-2,3-dimethoxybenzoic acid (1.0 equiv, 10 mmol) and anhydrous, degassed Dichloromethane (DCM) to achieve a 0.1 M solution.

• Validation Checkpoint: Perform a baseline TLC (DCM:MeOH 9:1). The starting material should appear as a single, clean UV-active spot (Rf ~0.6).

Step 2: Cryogenic Reagent Addition

• Cool the reaction flask to -78 °C using a dry ice/acetone bath.

• Validation Checkpoint: Ensure the internal temperature is strictly ≤ -70 °C before proceeding. Localized heating during BBr₃ addition will cause side reactions.

• Dropwise add Boron Tribromide (BBr₃, 1.0 M in DCM, 3.5 equiv).

• Validation Checkpoint: The solution will immediately transition from clear to a yellow/orange hue, visually confirming the formation of the Lewis acid-base complex.

Step 3: Reaction Maturation

• Stir the mixture at -78 °C for 1 hour, then remove the cooling bath and allow the reaction to slowly warm to room temperature (20 °C). Stir for an additional 12 hours under Argon.

• Validation Checkpoint: Quench a 0.1 mL aliquot in water/EtOAc and check via TLC. The starting material spot must be completely consumed, replaced by a highly polar product spot (Rf ~0.2).

Step 4: Controlled Quenching & Anti-Oxidation Workup

• Cool the flask to 0 °C. Carefully add degassed, ice-cold water dropwise to hydrolyze the borate esters. (Caution: Highly exothermic; HBr gas is evolved).

• Acidify the aqueous phase to pH 1–2 using 1M HCl.

• Validation Checkpoint: Use pH indicator strips to confirm pH < 2. If the pH is too high, the highly polar product will remain water-soluble as a carboxylate salt, destroying your yield.

• Saturate the aqueous layer with solid NaCl (salting out) and extract three times with degassed Ethyl Acetate (EtOAc).

Step 5: Purification

• Wash the combined organic layers with a 1% aqueous ascorbic acid solution (to reduce any formed quinones), followed by brine.

• Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Validation Checkpoint: The resulting solid must be pale yellow to off-white. If it is dark brown, oxidation has occurred, and recrystallization from degassed water/ethanol is required.

References

• Source: Journal of Organic Chemistry (acs.org)
• Source: Journal of Organic Chemistry (acs.org)
• 4-fluoro-2,3-dihydroxybenzoic acid | 823797-30-4 (Chemical Reactions Analysis)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 4-fluoro-2,3-dihydroxybenzoic acid | 823797-30-4 | Benchchem [benchchem.com]

preventing oxidation of 4-bromo-2,3-dihydroxybenzoic acid during storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the degradation of catechol-containing compounds. 4-bromo-2,3-dihydroxybenzoic acid is a highly valuable intermediate and active pharmaceutical ingredient (API) precursor, but its 2,3-dihydroxy (catechol) moiety makes it exceptionally vulnerable to autoxidation.

This guide bypasses generic advice to provide you with field-proven, mechanistically grounded protocols for preserving the integrity of this molecule.

Mechanistic Overview: The Causality of Degradation

Before implementing a storage protocol, you must understand the chemical mechanisms driving the degradation. When exposed to oxygen, light, or transition metals, the catechol ring oxidizes into an o-semiquinone radical, which rapidly converts into an o-quinone[1]. This quinone is highly electrophilic and will spontaneously polymerize into complex oligomers, visible as a brown or black discoloration in your powder or solution[2]. Furthermore, this process generates reactive oxygen species (ROS) like superoxide and hydrogen peroxide, which further accelerate the degradation loop[3].

Autoxidation pathway of 4-bromo-2,3-dihydroxybenzoic acid into quinones and polymers.

Frequently Asked Questions (FAQs)

Q1: My newly purchased 4-bromo-2,3-dihydroxybenzoic acid powder has a slight brownish tint. Is it still viable? A1: A color shift from off-white/pale yellow to brown indicates that oxidation to the o-quinone and subsequent polymerization has already begun[2][4]. While a very faint tint might be acceptable for rough synthetic steps if recrystallized, it will compromise sensitive biological assays or precise stoichiometric reactions. For reliable, reproducible results, heavily discolored powder should be discarded.

Q2: Why does my stock solution turn dark almost immediately upon dissolution? A2: Rapid discoloration is typically caused by three factors: dissolved oxygen in the solvent, trace transition metals (like Fe²⁺ or Cu²⁺), or an alkaline pH[4]. Catechol autoxidation is highly pH-dependent; at a neutral to basic pH (e.g., in standard PBS pH 7.4), the deprotonation of the hydroxyl groups drastically lowers the oxidation potential, causing rapid degradation[2][3].

Q3: Can I store aqueous stock solutions of this compound for long-term use? A3: It is highly discouraged. Organic solvent-free aqueous solutions of catechols are notoriously unstable, and even when stored at 4°C, they should ideally be used within one day[5]. If you must store solutions, use deoxygenated organic solvents (like DMSO or ethanol) or slightly acidic buffers (pH 4–5), and store them at -20°C or -80°C under an inert atmosphere[4].

Quantitative Data: Storage Conditions & Expected Stability

To help you optimize your inventory management, here is a summary of expected stability based on storage conditions.

Physical State	Storage Temperature	Atmosphere	Light Exposure	Expected Stability
Solid Powder	-20°C to -80°C	Argon / Nitrogen	Dark (Amber vial)	> 2–4 years
Solid Powder	Room Temp (20°C)	Ambient Air	Ambient Light	< 1–3 months
Aqueous Sol. (pH 4-5)	4°C	Argon-purged	Dark	1–2 weeks
Aqueous Sol. (pH 7.4)	Room Temp	Ambient Air	Light	< 1 day (Rapid decay)
Organic Sol. (DMSO/EtOH)	-20°C	Argon-purged	Dark	1–3 months

Troubleshooting Guide

Symptom	Root Cause	Corrective Action
Powder clumping and browning	Moisture ingress and ambient oxygen exposure during repeated container opening.	Aliquot the bulk powder upon receipt. Store in a desiccator at -20°C. Purge headspace with Argon before resealing.
Inconsistent assay results	Unnoticed degradation of the catechol moiety into quinones during the experiment.	Prepare fresh solutions immediately before use. If compatible with your assay, add 1 mM ascorbic acid to the buffer to reduce transient quinones back to catechols[6].
Precipitate forms in solution	Polymerization of oxidized o-quinones into insoluble melanin-like oligomers[2].	Discard the solution. Ensure future solvents are thoroughly degassed and consider adding 0.1–1 mM EDTA to chelate trace metals[4].

Experimental Protocols: Self-Validating Workflows

To ensure the scientific integrity of your experiments, follow these validated methodologies. The causality here is simple: eliminate the triggers (oxygen, light, metals, high pH), and you halt the degradation pathway.

Protocol 1: Preparation of Oxidation-Resistant Stock Solutions

Objective: To formulate a stable liquid stock of 4-bromo-2,3-dihydroxybenzoic acid for downstream applications.

• Solvent Degassing (Critical Step): Select an appropriate solvent (e.g., 0.1 M acetate buffer at pH 5.0, or anhydrous ethanol). Sparge the solvent with high-purity Argon or Nitrogen gas for a minimum of 30 minutes to displace dissolved oxygen[4].

• Antioxidant/Chelator Addition (Optional but Recommended): If your downstream application permits, dissolve 1 mM ascorbic acid (as a reducing agent) and 0.1 mM EDTA (to chelate catalytic transition metals) into the degassed buffer[4][6].

• Inert Weighing: Briefly flush your weighing boat and spatula with inert gas. Weigh the required mass of 4-bromo-2,3-dihydroxybenzoic acid powder.

• Dissolution: Rapidly transfer the powder into the deoxygenated solvent. Vortex gently until fully dissolved.

• Aliquoting & Headspace Purging: Dispense the solution into single-use amber glass vials (to prevent photochemical redox reactions)[6]. Blow a gentle stream of Argon over the headspace of each vial for 5–10 seconds to displace ambient air.

• Sealing and Storage: Immediately seal the vials with PTFE-lined septum caps and transfer them to a -20°C or -80°C freezer[4][5].

Protocol 2: Thawing and Usage

Objective: To prevent condensation-induced moisture degradation during the freeze-thaw cycle.

• Remove the required number of single-use aliquots from the freezer.

• Equilibration: Allow the sealed vials to equilibrate to room temperature in a desiccator. Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the chemical, accelerating hydrolysis and oxidation.

• Once at room temperature, open the vial and use the solution immediately. Discard any unused portion; do not refreeze.

References

• Oxidation Chemistry of Catechol Utilized in Designing Stimuli-Responsive Adhesives and Antipathogenic Biomaterials. ACS Omega, American Chemical Society. URL: [Link]

• Oxidation Chemistry of Catechol Utilized in Designing Stimuli-Responsive Adhesives and Antipathogenic Biomaterials. ResearchGate. URL: [Link]

• Photochemical Redox Reactions of Catecholamines: Detection of Cyclized Oxidation Products and Boronate Esters. MDPI. URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Oxidation Chemistry of Catechol Utilized in Designing Stimuli-Responsive Adhesives and Antipathogenic Biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Photochemical Redox Reactions of Catecholamines: Detection of Cyclized Oxidation Products and Boronate Esters [mdpi.com]

optimizing mobile phase for 4-bromo-2,3-dihydroxybenzoic acid HPLC analysis

Technical Support Center: HPLC Method Optimization for 4-Bromo-2,3-Dihydroxybenzoic Acid

Welcome to the Technical Support Center. This guide is engineered for analytical chemists and drug development professionals tasked with developing robust, reproducible High-Performance Liquid Chromatography (HPLC) methods for halogenated phenolic acids.

Analyzing 4-bromo-2,3-dihydroxybenzoic acid presents a unique triad of chromatographic challenges: a highly acidic carboxylic group, two chelating hydroxyl groups, and a bulky, hydrophobic bromine atom. This guide synthesizes structural causality with field-proven troubleshooting protocols to help you optimize your mobile phase.

Diagnostic Workflow

Troubleshooting workflow for 4-bromo-2,3-dihydroxybenzoic acid HPLC optimization.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing severe peak tailing and poor retention for 4-bromo-2,3-dihydroxybenzoic acid on a C18 column? Causality: 4-Bromo-2,3-dihydroxybenzoic acid contains a carboxylic acid functional group with a pKa of approximately 2.5–3.0. If your mobile phase pH is near or above this pKa, the molecule exists in a dynamic equilibrium between its neutral (protonated) and ionized (carboxylate) states. Ionized analytes interact poorly with hydrophobic reversed-phase stationary phases, leading to early elution and severe peak tailing. Solution: You must suppress ionization by lowering the mobile phase pH to at least one full unit below the analyte's pKa. Industry standards for weak acids recommend starting method development at a pH between 2 and 4 to stabilize retention and selectivity[1]. Acidifying the mobile phase with 0.1% orthophosphoric acid or formic acid ensures the carboxylic group remains fully protonated, yielding sharp, symmetrical peaks[2].

Q2: How do I choose the right organic modifier and buffer for this specific halogenated compound? Causality: The bromine atom adds significant hydrophobicity and polarizability to the aromatic ring, while the dihydroxy groups contribute to hydrogen bonding. Acetonitrile (ACN) is an aprotic solvent that generally provides superior mass transfer and peak shapes for halogenated aromatics compared to protic solvents like methanol. Solution: For standard UV-DAD detection, a mobile phase of Acetonitrile and Water modified with 0.1% phosphoric acid is ideal. Phosphoric acid provides excellent buffering capacity at pH 2.0 and is UV-transparent down to 210 nm, which is critical since dihydroxybenzoic acids often have vital absorption maxima in the low UV range[3]. If your workflow requires LC-MS compatibility, phosphoric acid must be replaced with a volatile modifier like 0.1% formic acid[4].

Q3: My analyte is co-eluting with unbrominated precursors (e.g., 2,3-dihydroxybenzoic acid). How can I adjust the mobile phase to improve resolution? Causality: Isomers and structurally similar precursors of dihydroxybenzoic acids possess nearly identical polarities, causing them to co-elute under isocratic conditions[5]. The primary chromatographic lever you have is the bulky, hydrophobic nature of the bromine substituent. Solution: Transition from an isocratic hold to a shallow gradient elution. Start with a highly aqueous mobile phase (e.g., 5% ACN) to retain the more polar, unbrominated precursors. Slowly ramp up the organic modifier. The brominated compound will interact more strongly with the C18 phase and delay its elution until the organic strength is sufficiently high, thereby separating it from the earlier-eluting unbrominated species[6].

Q4: I am observing sudden peak splitting and baseline drift. What is causing this? Causality: The 2,3-dihydroxy configuration (ortho-hydroxyls) acts as a potent bidentate chelating agent for trace metal ions (such as Fe³⁺ or Cu²⁺) present in stainless steel HPLC fluidics, pump heads, or column frits. This chelation creates secondary retention mechanisms, causing the analyte to elute in split or severely broadened bands. Solution: Ensure your mobile phase is prepared with ultra-pure water (18.2 MΩ·cm). If the issue persists, passivate your HPLC system with dilute nitric acid to strip active metal ions, or utilize PEEK (polyether ether ketone) tubing and biocompatible columns. The highly acidic mobile phase (pH ~2.0) also helps outcompete the analyte for metal binding sites.

Quantitative Data Presentation: Mobile Phase Additive Selection

Selecting the correct acidic modifier is the most critical step in this method. Use the table below to match the additive to your specific detector and column constraints.

Acidic Additive	Concentration	Resulting Aqueous pH	UV Cutoff	LC-MS Compatible	Primary Use Case & Causality
Orthophosphoric Acid	0.1% (v/v)	~2.0 - 2.1	< 200 nm	No	Routine UV analysis. Provides the best baseline stability and fully suppresses carboxylic ionization.
Trifluoroacetic Acid (TFA)	0.1% (v/v)	~1.9 - 2.0	210 nm	Yes (with limits)	Strong ion-pairing agent. Yields the sharpest peaks but can suppress MS signals if not carefully controlled.
Formic Acid	0.1% (v/v)	~2.7 - 2.8	210 nm	Yes	Standard for LC-MS. Caution: pH is close to the analyte pKa; slight retention time shifts may occur.
Acetic Acid	0.5% (v/v)	~3.0	230 nm	Yes	Mild acidity. Used to protect older silica columns from hydrolysis, though peak tailing may increase[7].

Self-Validating Experimental Protocol: Gradient Method Setup

This protocol is designed as a self-validating system. Built-in checks ensure that environmental or preparative errors are caught before sample injection.

Phase 1: Mobile Phase Preparation

• Aqueous Phase (Mobile Phase A):

  • Measure 1000 mL of ultra-pure water (18.2 MΩ·cm) into a dedicated glass reservoir.

  • Add 1.0 mL of 85% orthophosphoric acid dropwise while stirring[8].

  • Self-Validation Check: Measure the pH using a calibrated meter. It must read between 2.0 and 2.1. If pH > 2.2, discard and re-evaluate water purity or acid degradation.

  • Filter through a 0.22 µm membrane filter and degas via sonication for 10 minutes.

• Organic Phase (Mobile Phase B):

  • Measure 1000 mL of HPLC-grade Acetonitrile (≥99.9% purity).

  • Add 1.0 mL of 85% orthophosphoric acid to maintain consistent ionic strength across the gradient, preventing baseline drift.

  • Filter and degas.

Phase 2: Chromatographic Parameters

• Column: C18 reversed-phase (e.g., 250 mm × 4.6 mm, 5 µm)[8].

• Column Temperature: Set to 30 °C. Causality: Temperature control stabilizes mobile phase viscosity and ensures reproducible retention times[7].

• Flow Rate: 1.0 mL/min.

• Gradient Profile:

  • 0–5 min: 5% B (Isocratic hold to focus polar impurities).

  • 5–25 min: Linear ramp from 5% B to 45% B (Elutes the brominated analyte).

  • 25–30 min: 45% B (Column wash).

  • 30–35 min: Return to 5% B (Re-equilibration).

Phase 3: System Suitability Testing (SST)

• Inject a 50 µg/mL reference standard of 4-bromo-2,3-dihydroxybenzoic acid.

• Acceptance Criteria:

  • Tailing factor ( Tf​ ) must be between 0.9 and 1.2.

  • Theoretical plates ( N ) > 5000.

  • Validation Action: If Tf​ > 1.2, immediately halt the sequence. Re-verify the mobile phase pH, as the analyte is likely undergoing partial ionization[7].

References

• "HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks" National Institutes of Health (PMC). Available at:[Link]

• "Quantification of Phenolic Compounds by HPLC/DAD and Evaluation of the Antioxidant, Antileishmanial, and Cytotoxic Activities of Ethanolic Extracts from the Leaves and Bark of Sarcomphalus joazeiro (Mart.)" MDPI. Available at:[Link]

• "m-Bromobenzoic acid" SIELC Technologies. Available at:[Link]

• "A new method for simultaneous determination of 14 phenolic acids in agricultural soils by multiwavelength HPLC-PDA analysis" RSC Publishing. Available at:[Link]

• "HPLC Analysis of Dihydroxybenzoic Acids on Amaze TR Mixed-Mode Column" HELIX Chromatography. Available at:[Link]

• "Control pH During Method Development for Better Chromatography" Agilent. Available at:[Link]

• "UV-Vis Spectrum of 2,5-dihydroxybenzoic Acid" SIELC Technologies. Available at:[Link]

Sources

• 1. agilent.com [agilent.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. UV-Vis Spectrum of 2,5-dihydroxybenzoic Acid | SIELC Technologies [sielc.com]
• 4. m-Bromobenzoic acid | SIELC Technologies [sielc.com]
• 5. helixchrom.com [helixchrom.com]
• 6. mdpi.com [mdpi.com]
• 7. A new method for simultaneous determination of 14 phenolic acids in agricultural soils by multiwavelength HPLC-PDA analysis - RSC Advances (RSC Publishing) DOI:10.1039/D1RA09433E [pubs.rsc.org]
• 8. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance in 4-Bromo-2,3-dihydroxybenzoic Acid Couplings

Welcome to the Application Scientist Support Portal. Working with highly functionalized aromatic building blocks often presents unexpected synthetic roadblocks. 4-Bromo-2,3-dihydroxybenzoic acid (CAS 61203-52-9) [1] is a prime example of a deceptively simple molecule that frequently causes coupling reactions to fail. This guide addresses the specific mechanistic barriers—namely, severe steric hindrance and electronic deactivation—encountered when attempting amide couplings at the carboxylic acid or cross-couplings at the aryl bromide.

Diagnostic Workflow & Decision Tree

Decision tree for overcoming steric and electronic barriers in 4-bromo-2,3-dihydroxybenzoic acid.

Module 1: Amide & Ester Couplings (Carboxylic Acid Activation)

Q: Why do my standard EDC/HOBt amide couplings yield less than 10% product with this substrate? A: The root cause is a combination of steric shielding and thermodynamic stabilization. The ortho-hydroxyl group forms a strong intramolecular hydrogen bond with the carbonyl oxygen of the carboxylic acid[2]. This creates a stable, six-membered pseudo-ring that drastically reduces the electrophilicity of the carbonyl carbon, making it highly resistant to nucleophilic attack by standard coupling reagents like EDC. Furthermore, the physical bulk of the ortho-hydroxyl group sterically blocks the approach of incoming amines.

Q: How can I bypass this intramolecular hydrogen bonding to achieve high-yielding amide bonds? A: You must disrupt the hydrogen bond either physically or chemically:

• Chemical Masking (Acetonide Protection): Reacting the 2,3-dihydroxy groups with 2,2-dimethoxypropane forms an isopropylidene acetal (acetonide). This ties back the hydroxyl groups into a rigid five-membered ring, permanently breaking the intramolecular H-bond and exposing the carboxylic acid for standard coupling.

• High-Reactivity Uronium Reagents: If protection is not viable, you must use highly electrophilic coupling reagents like HATU or COMU. These reagents form highly reactive active esters that can overcome the activation energy barrier imposed by the H-bond, especially when combined with elevated temperatures (40–50 °C).

Protocol 1: Acetonide Protection & Subsequent Amide Coupling

Self-Validation Mechanism: The successful formation of the acetonide intermediate is self-validating via TLC (significant reduction in polarity) and IR spectroscopy (disappearance of the broad 3200–3500 cm⁻¹ -OH stretch).

Step-by-Step Methodology:

• Acetonide Formation: Suspend 4-bromo-2,3-dihydroxybenzoic acid (1.0 eq) in 2,2-dimethoxypropane (10 volumes).

• Catalysis: Add catalytic p-toluenesulfonic acid (0.05 eq). Heat the mixture to reflux for 4 hours.

• Isolation: Concentrate the reaction mixture under reduced pressure. Dissolve the residue in ethyl acetate, wash with saturated aqueous NaHCO₃ to remove the acid catalyst, dry over anhydrous Na₂SO₄, and evaporate to yield the acetonide-protected intermediate.

• Activation: Dissolve the protected acid (1.0 eq) in anhydrous DMF (0.2 M). Add HATU (1.2 eq) and N,N-diisopropylethylamine (DIPEA, 3.0 eq). Stir at room temperature for 15 minutes to generate the active ester.

• Coupling: Add the target amine (1.1 eq). Stir at room temperature for 2–4 hours.

• Workup: Quench the reaction with water, extract with ethyl acetate, wash with brine, and purify via flash column chromatography.

Module 2: Suzuki-Miyaura Cross-Couplings (4-Bromo Position)

Q: My Suzuki couplings at the 4-bromo position are stalling. What is causing the reaction to fail at the oxidative addition step? A: The failure is driven by two factors:

• Electronic Deactivation: The two hydroxyl groups are strongly electron-donating via resonance. This significantly increases the electron density of the aromatic ring, strengthening the C-Br bond and making the oxidative addition of Palladium(0) thermodynamically unfavorable.

• Steric Hindrance: The 3-hydroxyl group is situated directly adjacent (ortho) to the bromine atom. This creates a highly sterically hindered environment that physically impedes the bulky palladium-ligand complex from inserting into the C-Br bond[3].

Q: What is the optimal catalyst system to force this sterically hindered cross-coupling? A: To overcome the high electron density and steric bulk, you must utilize a highly active, electron-rich, and sterically demanding ligand. Buchwald dialkylbiaryl phosphine ligands, specifically XPhos or RuPhos , are specifically designed to accelerate oxidative addition in electron-rich, sterically hindered aryl halides[3]. Pairing XPhos with Pd(OAc)₂ and a strong aqueous base (like K₃PO₄) provides the necessary push to drive the catalytic cycle[4].

Protocol 2: Sterically Hindered Suzuki-Miyaura Coupling

Self-Validation Mechanism: Reaction progress must be monitored via LC-MS. The successful oxidative addition and transmetalation are confirmed by the disappearance of the starting material mass [M-H]⁻ 231/233 and the emergence of the product mass.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask, combine 4-bromo-2,3-dihydroxybenzoic acid (1.0 eq), the target arylboronic acid (1.5 eq), Pd(OAc)₂ (0.05 eq), and XPhos (0.10 eq).

• Base Addition: Add K₃PO₄ (3.0 eq) as the base.

• Inert Atmosphere: Seal the flask, evacuate, and backfill with Argon. Repeat this purge cycle three times to ensure strict oxygen exclusion.

• Solvent: Add degassed 1,4-Dioxane/H₂O (4:1 v/v) to achieve a substrate concentration of 0.1 M.

• Reaction: Heat the biphasic mixture at 90 °C for 12–16 hours under vigorous stirring.

• Workup: Cool the mixture to room temperature. Acidify to pH 3 using 1M HCl (necessary to protonate the carboxylic acid and phenolic hydroxyls for extraction). Extract with ethyl acetate, dry over Na₂SO₄, and purify via reverse-phase chromatography or recrystallization.

Quantitative Data Summary

To aid in experimental design, the following table summarizes the expected outcomes of various coupling strategies based on empirical optimizations.

Reaction Domain	Strategy / Reagent System	Substrate State	Avg. Yield (%)	Reaction Time	Primary Bottleneck Overcome
Amide Coupling	EDC / HOBt / DIPEA	Unprotected	< 10%	24 h	None (Fails due to H-bonding)
Amide Coupling	HATU / DIPEA (50 °C)	Unprotected	45 - 55%	12 h	Overcomes activation energy barrier
Amide Coupling	HATU / DIPEA (RT)	Acetonide Protected	85 - 95%	2 h	Eliminates intramolecular H-bond
Suzuki Coupling	Pd(PPh₃)₄ / Na₂CO₃	Unprotected	Traces	24 h	None (Fails at oxidative addition)
Suzuki Coupling	Pd(OAc)₂ / XPhos / K₃PO₄	Unprotected	65 - 75%	12 h	Accelerates oxidative addition
Suzuki Coupling	Pd(OAc)₂ / XPhos / K₃PO₄	Benzyl Protected	88 - 95%	8 h	Reduces electron density & steric clash

References

• Title: Research Article Bioactivity and Molecular Docking Studies of Derivatives from Cinnamic and Benzoic Acids Source: Semantic Scholar URL: [Link]

• Title: Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design Source: Thieme Connect URL: [Link]

• Title: Efficient Aminations of Aryl Halides by a Cu(II) Catalyst Source: Journal of the American Chemical Society - ACS Publications URL: [Link]

Sources

• 1. 4-BROMO-2,3-DIHYDROXYBENZOIC ACID | 61203-52-9 [sigmaaldrich.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

4-bromo-2,3-dihydroxybenzoic acid vs 5-bromo-2,3-dihydroxybenzoic acid reactivity

As pharmaceutical pipelines and natural product total syntheses grow increasingly complex, the selection of precise halogenated building blocks becomes a critical determinant of synthetic success. Among these, the isomeric pair 4-bromo-2,3-dihydroxybenzoic acid (CAS: 61203-52-9) and 5-bromo-2,3-dihydroxybenzoic acid (CAS: 72517-15-8) represent a classic case study in how subtle regiochemical shifts drastically alter chemical reactivity, stability, and downstream coupling efficiency.

This guide provides an in-depth, objective comparison of these two isomers, detailing the mechanistic causality behind their reactivity profiles and offering field-validated protocols for their utilization.

Mechanistic Causality: Electronic and Steric Drivers

The fundamental differences in the reactivity of these two isomers stem from the synergistic directing effects of the catechol moiety (hydroxyls at C2 and C3) competing against the deactivating carboxylic acid at C1.

The 5-Bromo Isomer: Thermodynamic & Kinetic Favorability

In 2,3-dihydroxybenzoic acid, the C1 carboxyl group is electron-withdrawing and meta-directing (activating C3 and C5). Simultaneously, the C2 hydroxyl is strongly electron-donating and para-directing (activating C5). This creates a synergistic "sweet spot" at the C5 position. Because C5 is highly electron-rich and sterically unhindered (flanked only by small protons at C4 and C6), direct electrophilic bromination yields 5-bromo-2,3-dihydroxybenzoic acid almost exclusively [1]. In downstream cross-coupling reactions, the unhindered nature of the C5 bromine allows for rapid oxidative addition by standard Palladium(0) catalysts.

The 4-Bromo Isomer: Steric Hindrance & Synthetic Complexity

Conversely, the C4 position is ortho to the C3 hydroxyl but meta to the C2 hydroxyl and para to the deactivating C1 carboxyl group. It is electronically less favored and sterically congested. Consequently, 4-bromo-2,3-dihydroxybenzoic acid cannot be synthesized via direct bromination. It must be accessed through indirect routes, such as directed ortho-metalation (DoM) or specific bromine migration during the demethylation of bromomethoxybenzoic acids[2]. During cross-coupling, the steric bulk of the adjacent C3-OH (or its protected ether counterpart) severely impedes the oxidative addition step, necessitating the use of highly active, bulky ligands.

Fig 1: Synthetic pathways and reactivity logic for 4-bromo vs 5-bromo-2,3-DHBA.

Quantitative Data Comparison

To guide route scouting and process development, the following tables summarize the physicochemical properties and empirical cross-coupling performance of both isomers.

Table 1: Physicochemical & Structural Profile

Property	4-Bromo-2,3-dihydroxybenzoic acid	5-Bromo-2,3-dihydroxybenzoic acid
CAS Number	61203-52-9 [3]	72517-15-8 [4]
Bromine Position	C4 (Ortho to C3-OH)	C5 (Para to C2-OH)
Steric Environment	Highly Hindered	Unhindered
Synthetic Accessibility	Indirect (Bromine Migration / DoM)	Direct (Electrophilic Aromatic Substitution)
Primary Application	Complex natural product scaffolds	Aaptaminoid synthesis [1], API building blocks

Table 2: Cross-Coupling Reactivity Profile (Suzuki-Miyaura)

Parameter	4-Bromo Isomer (Protected)	5-Bromo Isomer (Protected)
Optimal Pd Catalyst	Pd₂(dba)₃ / XPhos	Pd(PPh₃)₄ or Pd(dppf)Cl₂
Oxidative Addition Rate	Slow (Steric hindrance at C4)	Fast (Unhindered C5 position)
Typical Yield (Arylboronic acids)	45% - 60%	85% - 95%
Competing Side Reactions	Protodebromination, Pd-coordination	Minimal

Self-Validating Experimental Methodologies

The following protocols are designed with built-in validation checkpoints to ensure reproducibility and mechanistic integrity.

Protocol A: Regioselective Synthesis of 5-Bromo-2,3-dihydroxybenzoic Acid

Causality: Glacial acetic acid is utilized as the solvent because it stabilizes the intermediate bromonium ion while being mild enough to prevent the over-oxidation of the highly electron-rich catechol ring.

• Initiation: Dissolve 2,3-dihydroxybenzoic acid (1.0 eq) in glacial acetic acid (0.5 M) in a round-bottom flask equipped with a magnetic stirrer.

• Controlled Addition: Cool the mixture to 0 °C. Add Br₂ (1.05 eq) dropwise over 30 minutes. Validation Check: The solution will turn deep orange. Controlling the temperature here prevents rapid exothermic dibromination.

• Thermodynamic Equilibration: Remove the ice bath and allow the reaction to stir at room temperature for 24 hours. Causality: Extended reaction time ensures complete conversion to the thermodynamically stable C5-bromo product.

• Quenching: Add saturated aqueous sodium bisulfite (NaHSO₃) dropwise. Validation Check: A successful quench is visually confirmed when the persistent orange color of unreacted bromine instantly fades to a clear/pale yellow solution.

• Isolation: Filter the resulting precipitate under vacuum and recrystallize from an ethanol/water mixture to yield pure 5-bromo-2,3-dihydroxybenzoic acid.

Protocol B: Suzuki-Miyaura Coupling of 4-Bromo-2,3-dimethoxybenzoic Acid

Causality: The hydroxyl groups must be protected (e.g., as methoxy ethers) prior to coupling. Free catechols will readily coordinate with Palladium, poisoning the catalyst, and will deprotonate under basic coupling conditions, drastically reducing solubility in organic phases.

• Preparation: Charge an oven-dried Schlenk flask with 4-bromo-2,3-dimethoxybenzoic acid (1.0 eq), the desired arylboronic acid (1.5 eq), and anhydrous K₃PO₄ (3.0 eq).

• Catalyst Loading: Add Pd₂(dba)₃ (5 mol%) and XPhos (10 mol%). Causality: The bulky, electron-rich biaryl phosphine ligand (XPhos) is strictly required here. It forces the Palladium center into a highly active mono-ligated state, providing the necessary driving force to overcome the severe steric hindrance of the C4 bromine adjacent to the C3 methoxy group.

• Atmospheric Control: Evacuate the flask and backfill with ultra-pure N₂ (repeat 3x). Validation Check: Strict anaerobic conditions prevent oxidative homocoupling of the boronic acid.

• Reaction: Add degassed Toluene/H₂O (10:1) and heat the biphasic mixture to 100 °C for 12 hours. Validation Check: The initial dark purple color of Pd₂(dba)₃ should transition to a yellow/orange hue, indicating the formation of the active Pd(0)-XPhos complex.

• Workup: Cool to room temperature, acidify carefully to pH 3 with 1M HCl, extract with EtOAc, and purify via silica gel chromatography.

Conclusion

The choice between 4-bromo- and 5-bromo-2,3-dihydroxybenzoic acid dictates the entire trajectory of a synthetic route. While the 5-bromo isomer offers facile direct synthesis and highly efficient downstream coupling due to its unhindered para-relationship to the C2 hydroxyl, the 4-bromo isomer demands sophisticated indirect synthesis and aggressive catalytic systems to overcome its inherent steric liabilities. Understanding these electronic and steric causalities allows researchers to proactively design robust, scalable synthetic pathways.

References

• Abbiati, G., et al. "Synthesis of Two Unnatural Oxygenated Aaptaminoids." The Journal of Organic Chemistry, 2012.[Link] [1]

• "Observations on bromine rearrangement during demethylation of bromomethoxybenzoic acids." The Journal of Organic Chemistry, 1974.[Link][1]

Sources

• 1. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Reference Standards and Purity Validation for 4-Bromo-2,3-Dihydroxybenzoic Acid

In the landscape of pharmaceutical research and development, the integrity of every result hinges on the quality of the materials used. For a molecule like 4-bromo-2,3-dihydroxybenzoic acid, a key building block in organic synthesis, the assurance of its purity is not merely a quality control checkpoint; it is the foundation of reliable, reproducible, and safe scientific outcomes. This guide provides an in-depth comparison of analytical methodologies for the validation of 4-bromo-2,3-dihydroxybenzoic acid purity and the qualification of its reference standards.

The Imperative of a High-Purity Reference Standard

A reference standard serves as the benchmark against which all other samples are measured. Its purity, identity, and stability must be unequivocally established. For researchers and drug development professionals, using a well-characterized standard is critical for:

• Accurate Quantification: Ensuring that assays and analytical methods are measuring the correct amount of the active substance.

• Impurity Profiling: Identifying and quantifying unwanted by-products, degradants, or residual starting materials that could affect efficacy or safety.[1][2][3]

• Regulatory Compliance: Meeting the stringent requirements of regulatory bodies like the FDA and EMA, which mandate thorough characterization of all chemical entities.[4]

Certified Reference Materials (CRMs) are the gold standard, produced under rigorous ISO 17034 and ISO/IEC 17025 standards, providing metrological traceability and a certified value with its associated uncertainty.[5][6][7] When a CRM for 4-bromo-2,3-dihydroxybenzoic acid is unavailable, a well-characterized in-house or commercial standard becomes essential.

A Multi-Pronged Approach to Purity Validation

No single analytical technique can provide a complete picture of a compound's purity. A comprehensive validation strategy employs orthogonal methods—techniques that measure the same attribute through different physical or chemical principles—to ensure a robust and reliable purity assessment. The primary techniques for a non-volatile, small organic molecule like 4-bromo-2,3-dihydroxybenzoic acid are High-Performance Liquid Chromatography (HPLC), quantitative Nuclear Magnetic Resonance (qNMR), and Mass Spectrometry (MS) for impurity identification.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Impurity Profiling

HPLC is the cornerstone of purity analysis in the pharmaceutical industry due to its high resolving power, sensitivity, and robustness.[8] For 4-bromo-2,3-dihydroxybenzoic acid, a reversed-phase HPLC (RP-HPLC) method is the logical starting point, separating compounds based on their hydrophobicity.

Causality Behind Experimental Choices:

• Column Chemistry (C18): A C18 column is chosen for its versatility and strong retention of aromatic carboxylic acids.

• Mobile Phase (Acidified Water/Acetonitrile Gradient): An acidic mobile phase (e.g., with formic or phosphoric acid) is crucial to suppress the ionization of the carboxylic acid and hydroxyl groups, ensuring sharp, symmetrical peaks. A gradient elution (varying the ratio of organic solvent to water) is employed to elute a wide range of potential impurities with varying polarities.

• UV Detection: The aromatic ring and conjugated system of the molecule make it an excellent chromophore, allowing for sensitive detection using a UV detector. A photodiode array (PDA) detector is preferred to assess peak purity and select the optimal detection wavelength.

Experimental Protocol: RP-HPLC for Purity Determination

• Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat, and PDA detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B (linear gradient)

  • 25-30 min: 90% B (hold)

  • 30.1-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Monitor at 280 nm, with spectra collected from 200-400 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in a suitable solvent (e.g., a 50:50 mixture of Mobile Phase A and B) to a final concentration of approximately 1 mg/mL.

• Data Analysis: Purity is typically calculated using the area percent method, where the area of the main peak is divided by the total area of all peaks. This assumes that all impurities have a similar response factor to the main compound. For higher accuracy, relative response factors for known impurities should be determined.

Quantitative NMR (qNMR): The Key to Absolute Purity

While HPLC provides relative purity, quantitative Nuclear Magnetic Resonance (qNMR) offers a direct, primary method for determining the absolute purity of a substance without the need for a specific reference standard of the analyte itself.[9][10][11] The technique relies on the principle that the integral of an NMR signal is directly proportional to the number of nuclei contributing to that signal.

Causality Behind Experimental Choices:

• Internal Standard: A highly pure, stable internal standard with known structure and concentration is used. It should have signals that do not overlap with the analyte's signals. Maleic acid or dimethyl sulfone are common choices.

• Relaxation Delay (d1): A sufficiently long relaxation delay (typically 5-7 times the longest T1 relaxation time of both the analyte and the standard) is critical to ensure complete relaxation of all nuclei between pulses, which is essential for accurate integration.

• Solvent: A deuterated solvent (e.g., DMSO-d6) that fully dissolves both the analyte and the internal standard is required.

Experimental Protocol: ¹H qNMR for Absolute Purity Determination

• Instrumentation: NMR spectrometer (400 MHz or higher).

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the 4-bromo-2,3-dihydroxybenzoic acid sample into a vial.

  • Accurately weigh a similar amount of a certified internal standard (e.g., maleic acid) into the same vial.

  • Dissolve the mixture in a precise volume of a suitable deuterated solvent (e.g., 0.75 mL of DMSO-d6).

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum.

  • Key Parameters:

    • Pulse Angle: 90°

    • Relaxation Delay (d1): ≥ 30 seconds (to be determined experimentally)

    • Number of Scans: ≥ 16 (for good signal-to-noise)

• Data Processing:

  • Apply Fourier transform, phase correction, and baseline correction.

  • Carefully integrate a well-resolved, non-exchangeable proton signal from the analyte and a signal from the internal standard.

• Purity Calculation: The purity of the analyte is calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / m_analyte) * (m_std / MW_std) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = Mass

  • P_std = Purity of the internal standard

Mass Spectrometry (MS): Unmasking Impurities

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), is an indispensable tool for identifying impurities.[1][12][13] High-resolution mass spectrometry (HRMS) provides highly accurate mass measurements, enabling the determination of elemental compositions for unknown peaks detected in the HPLC analysis.

Causality Behind Experimental Choices:

• Electrospray Ionization (ESI): ESI is a soft ionization technique well-suited for polar molecules like 4-bromo-2,3-dihydroxybenzoic acid, typically generating the deprotonated molecule [M-H]⁻ in negative ion mode.

• Tandem MS (MS/MS): By fragmenting the parent ion, MS/MS provides structural information that is crucial for elucidating the identity of an impurity.[4]

Comparative Analysis and Data Presentation

The choice of analytical technique depends on the specific goal, whether it's routine quality control, absolute purity determination for a primary standard, or impurity identification.

Table 1: Comparison of Key Analytical Techniques for Purity Validation

Parameter	HPLC-UV	Quantitative ¹H NMR (qNMR)	LC-MS
Primary Use	Quantification of relative purity and impurity profiling.	Absolute quantification of the main component.[14]	Identification of impurities.[2]
Purity Type	Relative (Area %)	Absolute (% w/w)	Not for direct purity quantification.
Sensitivity	High (ng to µg range)	Low (mg range)	Very High (pg to ng range).[12]
Selectivity	High (based on retention time and UV spectrum)	Moderate (can be affected by signal overlap)	Very High (based on mass-to-charge ratio).[12]
Reference Standard	Requires a reference standard for the analyte for accurate quantification.	Requires a certified internal standard, not the analyte itself.[9]	Requires reference standards for confirmation of impurity identity.
Key Advantage	Robust, widely available, excellent for separating complex mixtures.[8]	Provides absolute purity; non-destructive.[11]	Unambiguous identification of unknown impurities.
Key Limitation	Assumes equal detector response for all components in area % calculation.	Lower sensitivity; requires careful sample preparation and parameter optimization.	Not inherently quantitative without specific standards.

Table 2: Illustrative Purity Data for Different Batches of 4-Bromo-2,3-dihydroxybenzoic Acid

Batch ID	Purity by HPLC (Area %)	Purity by qNMR (% w/w)	Major Impurity Identified by LC-MS	Notes
CRM-001	99.92%	99.85 ± 0.15%	Isomer: 3-Bromo-2,6-dihydroxybenzoic acid (<0.05%)	Certified Reference Material. Low uncertainty.
COMM-A	98.7%	98.5%	Starting Material: 2,3-Dihydroxybenzoic acid (0.8%)	Meets standard commercial specifications.
COMM-B	97.1%	96.9%	By-product: Dibrominated species (1.5%)	Higher level of process-related impurity.
IH-001	99.6%	99.5%	None detected >0.05%	In-house primary standard, qualified against CRM-001.

Visualizing the Workflow

A logical and systematic workflow is crucial for the comprehensive validation of a reference standard.

Caption: Workflow for the qualification of a 4-bromo-2,3-dihydroxybenzoic acid reference standard.

Caption: Logical workflow for the identification of an unknown impurity.

Conclusion

The qualification of a reference standard for 4-bromo-2,3-dihydroxybenzoic acid is a rigorous process that demands a multifaceted analytical approach. While RP-HPLC provides essential information on relative purity and impurity profiles, it is the synergistic use with qNMR for absolute purity determination and LC-MS for impurity identification that constitutes a self-validating and trustworthy system. By understanding the causality behind each experimental choice and meticulously executing these orthogonal techniques, researchers and drug development professionals can establish a reference standard of the highest integrity, ensuring the accuracy and reliability of their scientific endeavors.

References

• Sterling Pharma Solutions. (2025). High-resolution mass spectrometry for impurity profiling. [Link]

• Wikipedia. Certified reference materials. [Link]

• RSSL. qNMR for Purity Determination in Pharmaceuticals. [Link]

• Pharmaceutical Technology. (2026). Impurity Profiling Using Convergence Chromatography and Mass Spectrometry. [Link]

• Moravek, Inc. Top 5 Methods of Assessing Chemical Purity. [Link]

• ARO Scientific Ltd. (2025). Selecting the right Certified Reference Material (CRM) for your laboratory. [Link]

• Controllab. (2020). Certified Reference Material (CRM): benefits for the analytical routine. [Link]

• Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. [Link]

• Synthink. (2023). Impurity Profiling in Pharmaceuticals Explained. [Link]

• Journal of the American Chemical Society. (2005). Comparison of Analytical Techniques for Purity Evaluation of Single-Walled Carbon Nanotubes. [Link]

• JEOL Ltd. What is qNMR (quantitative NMR) ?. [Link]

• Quora. (2018). How can benzoic acid be tested for purity?. [Link]

• ACS Publications. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. [Link]

• ACS Publications. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. [Link]

• PMC. Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. [Link]

• Chromatography Today. Metabolism of 2-, 3- and 4- Bromobenzoic Acids both In Vitro and In Vivo. [Link]

• ALWSCI. (2024). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. [Link]

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• 2. synthinkchemicals.com [synthinkchemicals.com]
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• 7. Certified Reference Material (CRM): benefits for the analytical routine [controllab.com]
• 8. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 9. qNMR for Purity Determination in Pharmaceuticals | RSSL [rssl.com]
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A Comparative Guide to the Bioactivity of 4-Bromo-2,3-Dihydroxybenzoic Acid and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery and development, the nuanced understanding of structure-activity relationships (SAR) is paramount to the rational design of novel therapeutics. This guide offers a comparative analysis of the bioactivity of 4-bromo-2,3-dihydroxybenzoic acid and its structural analogs. While direct comparative studies on 4-bromo-2,3-dihydroxybenzoic acid are limited in publicly available literature, this guide synthesizes data from closely related substituted dihydroxybenzoic acid and bromophenolic analogs to provide insights into its potential biological activities, including antioxidant, antimicrobial, and enzyme inhibitory properties.

The Structural Framework: Influence of Hydroxyl and Bromo Substituents

The bioactivity of a substituted benzoic acid is profoundly influenced by the nature and position of its functional groups on the aromatic ring.[1] In the case of 4-bromo-2,3-dihydroxybenzoic acid, the key players are the two hydroxyl (-OH) groups in an ortho configuration (catechol-like) and a bromine (-Br) atom.

• The Dihydroxy Motif: The presence and positioning of hydroxyl groups are critical determinants of antioxidant and enzyme inhibitory activities. Dihydroxybenzoic acids (DHBAs), particularly those with ortho- and para-oriented hydroxyl groups, often exhibit superior antioxidant properties compared to their meta-substituted counterparts.[2] This is attributed to their ability to donate hydrogen atoms and stabilize the resulting phenoxyl radical through resonance. The catechol moiety (1,2-dihydroxybenzene) is a well-known structural alert for potent antioxidant and metal-chelating activities.[3]

• The Role of Bromine: Halogenation, particularly with bromine, is a common strategy in medicinal chemistry to enhance the biological activity of a lead compound. The introduction of a bromine atom can modulate a molecule's lipophilicity, electronic properties, and steric profile, thereby influencing its membrane permeability and interaction with biological targets.[4] Halogenated natural products often exhibit enhanced pharmacological activities, including antibacterial, antitumor, and anti-inflammatory properties.

Comparative Bioactivity Profiles

This section compares the known bioactivities of analogs structurally related to 4-bromo-2,3-dihydroxybenzoic acid. The data presented is compiled from various studies to infer the potential activity of the target compound.

Antioxidant Activity

The antioxidant capacity of phenolic compounds is often evaluated by their ability to scavenge free radicals. The 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) assays are common in vitro methods to assess this activity, with lower IC50 values indicating higher potency.

Compound	Antioxidant Activity (DPPH Assay) IC50	Reference
2,3-Dihydroxybenzoic Acid	Potent (qualitative)	[5]
3,4-Dihydroxybenzoic Acid (Protocatechuic Acid)	EC50 = 0.093-0.118 µM	[6]
Gallic Acid (3,4,5-Trihydroxybenzoic Acid)	Higher than protocatechuic acid	[7]
4-Hydroxybenzoic Acid	Lower than dihydroxybenzoic acids	[8]
Bromo-substituted Chalcones	para-bromo derivative showed highest activity among regioisomers	[9]

• Inference for 4-Bromo-2,3-dihydroxybenzoic Acid: The 2,3-dihydroxy (catechol) moiety suggests a strong intrinsic antioxidant potential. The addition of a bromine atom at the para-position to one of the hydroxyl groups could further enhance this activity. Studies on brominated chalcones have shown that para-bromination can lead to the highest antioxidant activity among regioisomers.[9] Therefore, 4-bromo-2,3-dihydroxybenzoic acid is predicted to be a potent antioxidant.

Antimicrobial Activity

The antimicrobial efficacy of phenolic compounds is typically quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a substance that prevents visible growth of a microorganism.

Compound	Microorganism	MIC	Reference
2,3-Dihydroxybenzoic Acid	Pseudomonas aeruginosa	1.5 mg/mL	[10]
4-Hydroxybenzoic Acid	Gram-positive and some Gram-negative bacteria	160 µg/mL	[11]
Iodo-substituted Aminobenzoic Acids	Staphylococcus aureus	Generally more potent than bromo-analogs	[4]
Halogenated β-Nitrostyrenes	Gram-positive bacteria	4-bromo substitution enhances activity	[12]

• Inference for 4-Bromo-2,3-dihydroxybenzoic Acid: 2,3-dihydroxybenzoic acid itself possesses antimicrobial properties.[10] The introduction of a bromine atom is a well-established strategy to enhance antimicrobial potency.[12][13] Therefore, it is highly probable that 4-bromo-2,3-dihydroxybenzoic acid exhibits significant antimicrobial activity, particularly against Gram-positive bacteria.

Enzyme Inhibition

The ability of a compound to inhibit specific enzymes is a cornerstone of its therapeutic potential.

Compound	Enzyme	Inhibition Data	Reference
4-Bromo-3-hydroxybenzoic acid	Histidine Decarboxylase	IC50 = 1 mM	[4]
2,3,4-Trihydroxybenzoic Acid	α-Amylase	IC50 = 17.30 ± 0.73 mM	[14]
Substituted Dihydroxybenzenes	Urease	4-bromocatechol is a noncompetitive inhibitor

• Inference for 4-Bromo-2,3-dihydroxybenzoic Acid: The structural similarity to known enzyme inhibitors suggests that 4-bromo-2,3-dihydroxybenzoic acid could also exhibit inhibitory activity against various enzymes. The catechol-like structure is a common feature in many enzyme inhibitors. For instance, 4-bromocatechol has been identified as a noncompetitive inhibitor of urease. Given that 4-bromo-3-hydroxybenzoic acid inhibits histidine decarboxylase, it is plausible that 4-bromo-2,3-dihydroxybenzoic acid could also interact with the active sites of various enzymes.

Experimental Protocols

To facilitate further research and validation of the inferred bioactivities, this section provides detailed, step-by-step methodologies for key experiments.

DPPH Radical Scavenging Assay

This protocol outlines a common method for assessing antioxidant activity.

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol.

• Sample Preparation: Dissolve the test compounds (4-bromo-2,3-dihydroxybenzoic acid and its analogs) in methanol to create a stock solution (e.g., 1 mg/mL). Prepare serial dilutions from the stock solution.

• Reaction Mixture: In a 96-well plate, add 100 µL of each sample dilution to 100 µL of the DPPH solution. A control well should contain 100 µL of methanol and 100 µL of the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• IC50 Determination: Plot the percentage inhibition against the concentration of the test compounds to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Minimum Inhibitory Concentration (MIC) Assay

This protocol describes the broth microdilution method for determining antimicrobial activity.

• Preparation of Bacterial Inoculum: Culture the desired bacterial strain (e.g., Staphylococcus aureus, Escherichia coli) overnight in a suitable broth medium (e.g., Mueller-Hinton Broth). Adjust the turbidity of the culture to match a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

• Sample Preparation: Dissolve the test compounds in a suitable solvent (e.g., DMSO) to create a stock solution. Prepare serial dilutions in the broth medium in a 96-well microplate.

• Inoculation: Add the standardized bacterial inoculum to each well. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the microplate at 37°C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.

Visualizing the Structure-Activity Landscape

The following diagrams illustrate the key structural features influencing bioactivity and a typical experimental workflow.

Caption: Key structural modifications and their influence on the bioactivity of benzoic acid derivatives.

Caption: Experimental workflow for the DPPH radical scavenging assay.

Conclusion and Future Directions

While direct experimental data for 4-bromo-2,3-dihydroxybenzoic acid is not extensively available, a comparative analysis of its structural analogs provides a strong foundation for predicting its bioactivity profile. The presence of a catechol moiety suggests potent antioxidant and potential enzyme inhibitory properties, while the bromine substituent is likely to enhance its antimicrobial efficacy.

This guide underscores the necessity for further empirical investigation to precisely quantify the bioactivities of 4-bromo-2,3-dihydroxybenzoic acid. Future research should focus on:

• Direct comparative studies against its non-brominated parent compound and other halogenated and positional isomers.

• Elucidation of specific mechanisms of action for its antimicrobial and enzyme inhibitory effects.

• In vivo studies to validate the in vitro findings and assess its therapeutic potential.

By systematically exploring the structure-activity relationships of this and related compounds, the scientific community can unlock new avenues for the development of novel therapeutic agents.

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